Amoxicillin D4

Core Science & Biosynthesis

Amoxicillin D4: A Technical Guide for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on Amoxicillin D4, a deuterated analog of the widely used β-lactam antibiotic, amoxicillin. This document provides a detailed overview of its primary application in research, focusing on its role as an internal standard in quantitative bioanalysis. It includes key chemical and physical properties, detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, and a summary of relevant quantitative data.

Introduction to Amoxicillin D4

Amoxicillin D4 is a stable isotope-labeled version of amoxicillin where four hydrogen atoms on the phenyl group have been replaced with deuterium atoms.[1][2] This isotopic substitution results in a molecule that is chemically identical to amoxicillin but has a higher molecular weight.[3] This key difference allows it to be distinguished from the unlabeled (or "light") amoxicillin by mass spectrometry.

The primary and most critical use of Amoxicillin D4 in a research setting is as an internal standard for the quantification of amoxicillin in various biological matrices, such as human plasma and urine.[4][5] In quantitative bioanalysis, especially in pharmacokinetic and bioequivalence studies, the use of a stable isotope-labeled internal standard is considered the gold standard. It co-elutes with the analyte of interest and experiences similar extraction recovery and ionization efficiency, thereby correcting for variations in sample preparation and instrument response. This leads to highly accurate and precise quantification of the target analyte.

Physicochemical Properties

A summary of the key physicochemical properties of Amoxicillin D4 is presented in the table below.

Property	Value	Reference(s)
Chemical Name	(2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
CAS Number	2673270-36-3
Molecular Formula	C₁₆H₁₅D₄N₃O₅S
Molecular Weight	369.4 g/mol
Appearance	White solid
Purity	Chromatographic Purity >90%, Isotopic Enrichment: ≥99% deuterated forms (d₁-d₄)
Storage	2-8 °C in a well-closed container

Application in Quantitative Bioanalysis: LC-MS/MS

The most prominent application of Amoxicillin D4 is in bioanalytical method development and validation for pharmacokinetic studies of amoxicillin. The following sections detail a typical experimental protocol for the simultaneous quantification of amoxicillin and clavulanic acid in human plasma using Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS), with Amoxicillin D4 as the internal standard for amoxicillin.

Experimental Protocol: Quantification in Human Plasma

This protocol is a composite of methodologies described in peer-reviewed research articles.

3.1.1. Sample Preparation: Solid Phase Extraction (SPE)

A solid-phase extraction method is employed to extract amoxicillin and clavulanic acid from human plasma.

• Materials:

  • Human plasma (100 µL)

  • Amoxicillin D4 internal standard working solution

  • 1% (v/v) Formic acid in water

  • Methanol

  • SPE cartridges (e.g., Phenomenex Strata-X)

• Procedure:

  • To 100 µL of plasma, add a known amount of Amoxicillin D4 internal standard solution.

  • Add 100 µL of 1% formic acid in water and vortex.

  • Centrifuge the sample.

  • Pre-condition the SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of 1% formic acid in water.

  • Load the supernatant from the centrifuged sample onto the SPE cartridge.

  • Wash the cartridge with 1.0 mL of 1% formic acid in water, followed by 1.0 mL of water.

  • Dry the cartridge under nitrogen.

  • Elute the analytes with the mobile phase solution.

3.1.2. Chromatographic Conditions

The extracted samples are analyzed using a UPLC system.

Parameter	Condition	Reference(s)
Column	UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm)
Mobile Phase	Acetonitrile: 2.0 mM Ammonium Formate in water (85:15, v/v)
Flow Rate	0.400 mL/min
Mode	Isocratic
Injection Volume	5 µL

3.1.3. Mass Spectrometric Conditions

A triple quadrupole mass spectrometer is used for detection and quantification.

Parameter	Condition	Reference(s)
Ionization Mode	Electrospray Ionization (ESI), Negative
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The following MRM transitions are monitored for the quantification of amoxicillin and Amoxicillin D4.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reference(s)
Amoxicillin	364.00	223.00
Amoxicillin D4 (IS)	368.00	227.00

Quantitative Data Summary

The following table summarizes key quantitative parameters from a validated bioanalytical method.

Parameter	Amoxicillin	Reference(s)
Linear Range	10.0 - 10,000 ng/mL
Lower Limit of Quantification (LLOQ)	10.0 ng/mL
Mean Extraction Recovery	99.6%
Intra- and Inter-batch Precision (%CV)	1.48 - 5.88%
Intra- and Inter-batch Accuracy	96.1 - 103.2%

Visualizing Workflows and Concepts

Bioanalytical Workflow for Amoxicillin Quantification

The following diagram illustrates the general workflow for the quantification of amoxicillin in a biological matrix using Amoxicillin D4 as an internal standard.

Bioanalytical workflow for amoxicillin quantification.

Principle of Stable Isotope Dilution Analysis

This diagram illustrates the core principle of using a deuterated internal standard in quantitative mass spectrometry.

Principle of stable isotope dilution analysis.

Conclusion

Amoxicillin D4 is an indispensable tool for researchers and drug development professionals engaged in the quantitative analysis of amoxicillin. Its use as an internal standard in LC-MS/MS assays ensures the highest level of accuracy and precision, which is paramount for regulatory submissions and fundamental pharmacokinetic research. The detailed protocols and data presented in this guide provide a solid foundation for the development and implementation of robust bioanalytical methods.analytical methods.

References

• 1. Amoxicillin-d4 (Major) | CAS 2673270-36-3 | LGC Standards [lgcstandards.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Analysis of Amoxicillin and Clavulanic Acid by UPLC-MS/MS in Human Plasma for Pharmacokinetic Application [zenodo.org]
• 5. caymanchem.com [caymanchem.com]

Amoxicillin-D4: A Technical Guide to its Chemical Structure, Isotopic Labeling, and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Amoxicillin-D4, a deuterated analog of the widely used antibiotic amoxicillin. This document details its chemical structure, isotopic labeling, and its critical role as an internal standard in analytical methodologies.

Chemical Structure and Isotopic Labeling

Amoxicillin-D4 is a stable isotope-labeled version of amoxicillin where four hydrogen atoms on the phenyl ring of the D-(-)-α-amino-p-hydroxyphenylacetyl side chain have been replaced with deuterium atoms. This specific labeling provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of amoxicillin.

The IUPAC name for Amoxicillin-D4 is (2S,5R,6R)-6-[[(2R)-2-amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid.[1][2][3][4] The four deuterium atoms are located on the aromatic ring of the 4-hydroxyphenyl group.[1]

Chemical Structure of Amoxicillin-D4

Caption: Chemical structure of Amoxicillin-D4, highlighting the core β-lactam ring structure.

Quantitative Data

Amoxicillin-D4 is synthesized to a high degree of chemical and isotopic purity to ensure its reliability as an internal standard. The following table summarizes key quantitative data for Amoxicillin-D4.

Parameter	Value	References
Molecular Formula	C₁₆H₁₅D₄N₃O₅S
Molecular Weight	369.43 g/mol
Exact Mass	369.12964887 Da
Isotopic Purity	≥98% atom D
Chemical Purity	≥95% (typically >99% by HPLC)
CAS Number	2673270-36-3

Synthesis and Isotopic Labeling

While specific, detailed proprietary synthesis protocols for commercially available Amoxicillin-D4 are not publicly disclosed, the general principle involves the introduction of deuterium into the amoxicillin molecule. This is typically achieved through methods such as H-D exchange reactions. These reactions can be carried out on the target molecule or a late-stage intermediate in the synthesis, often using deuterium oxide (D₂O) as the deuterium source. Catalysts like palladium on carbon (Pd/C) can facilitate this exchange.

Experimental Protocols: Quantification of Amoxicillin using Amoxicillin-D4

Amoxicillin-D4 is primarily used as an internal standard for the accurate quantification of amoxicillin in biological matrices (e.g., plasma, urine) and pharmaceutical formulations by liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it corrects for variations in sample preparation, injection volume, and matrix effects.

Below is a representative experimental protocol for the quantification of amoxicillin in a biological sample using UPLC-MS/MS with Amoxicillin-D4 as an internal standard.

Objective: To determine the concentration of amoxicillin in a plasma sample.

Materials:

• Amoxicillin analytical standard

• Amoxicillin-D4 internal standard

• Blank plasma

• Acetonitrile (ACN)

• Formic acid (FA)

• Water (LC-MS grade)

• UPLC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of amoxicillin (e.g., 1 mg/mL) in a suitable solvent (e.g., water or methanol).

  • Prepare a stock solution of Amoxicillin-D4 (e.g., 1 mg/mL) in a suitable solvent.

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Serially dilute the amoxicillin stock solution with blank plasma to prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

  • Prepare QC samples at low, medium, and high concentrations in blank plasma.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown sample), add a fixed amount of Amoxicillin-D4 internal standard solution (e.g., 50 µL of 100 ng/mL).

  • Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge the samples at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

• UPLC-MS/MS Analysis:

  • UPLC Conditions:

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to achieve separation of amoxicillin and the internal standard.

    • Flow Rate: A typical flow rate for UPLC.

    • Injection Volume: 5-10 µL.

  • MS/MS Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both amoxicillin and Amoxicillin-D4.

      • Amoxicillin: e.g., m/z 366.1 → 114.1

      • Amoxicillin-D4: e.g., m/z 370.1 → 114.1

• Data Analysis:

  • Calculate the peak area ratio of amoxicillin to Amoxicillin-D4 for each sample.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of amoxicillin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mechanism of Action and Experimental Workflow Visualization

Mechanism of Action of Amoxicillin

Amoxicillin is a β-lactam antibiotic that exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. It specifically targets and inhibits penicillin-binding proteins (PBPs), which are enzymes essential for the final steps of peptidoglycan synthesis. Peptidoglycan provides structural integrity to the bacterial cell wall. By inhibiting PBPs, amoxicillin prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.

Caption: Signaling pathway of Amoxicillin's mechanism of action.

Experimental Workflow for Amoxicillin Quantification

The following diagram illustrates a typical workflow for the quantification of amoxicillin in a biological sample using Amoxicillin-D4 as an internal standard.

Caption: Experimental workflow for amoxicillin quantification.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Purchase [D4]-Amoxicillin [nucleosyn.com]
• 3. pharmacyfreak.com [pharmacyfreak.com]
• 4. pexacy.com [pexacy.com]

A Comprehensive Technical Guide to the Synthesis and Purification of Deuterated Amoxicillin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synthesis and purification of deuterated amoxicillin, a stable isotope-labeled version of the widely used β-lactam antibiotic. Deuterated pharmaceuticals are of significant interest in drug development for their potential to alter metabolic pathways, enhance pharmacokinetic profiles, and serve as internal standards in analytical studies. This document outlines the synthetic strategies, purification protocols, and analytical methods pertinent to the production of high-purity deuterated amoxicillin.

Introduction to Deuterated Amoxicillin

Amoxicillin is a broad-spectrum, semi-synthetic antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis.[1] The introduction of deuterium, a stable isotope of hydrogen, into the amoxicillin molecule can lead to a kinetic isotope effect, potentially slowing down drug metabolism and improving its pharmacokinetic properties.[3] Deuterated compounds are also invaluable as internal standards for quantitative analysis by mass spectrometry.

Synthesis of Deuterated Amoxicillin

The synthesis of deuterated amoxicillin can be approached through chemical or enzymatic methods, leveraging deuterated starting materials or reagents. A common strategy involves the acylation of 6-aminopenicillanic acid (6-APA) with a deuterated side chain, specifically a deuterated D-(-)-α-amino-p-hydroxyphenylacetyl group.

2.1. Chemical Synthesis

Chemical synthesis offers versatility in introducing deuterium at specific positions. A general route involves the reaction of a deuterated D-(-)-2-(4-hydroxyphenyl)glycine derivative with 6-APA.[4]

Experimental Protocol: Chemical Synthesis

• Preparation of Deuterated Side Chain: The synthesis begins with the deuteration of D-(-)-2-(4-hydroxyphenyl)glycine. This can be achieved through H-D exchange reactions using D2O under appropriate catalytic conditions.

• Activation of the Carboxylic Acid: The deuterated amino acid is then activated, for example, by conversion to an acid chloride or through the use of coupling agents.

• Acylation of 6-APA: The activated deuterated side chain is reacted with 6-aminopenicillanic acid (6-APA) in a suitable solvent system to form deuterated amoxicillin.

• Work-up and Isolation: The reaction mixture is then subjected to a standard work-up procedure to isolate the crude deuterated amoxicillin.

2.2. Enzymatic Synthesis

Enzymatic synthesis is an attractive alternative to chemical methods, often proceeding under milder conditions with high stereoselectivity. Penicillin G acylase is a commonly used enzyme for the synthesis of amoxicillin.

Experimental Protocol: Enzymatic Synthesis

• Reaction Setup: A solution of 6-APA and a deuterated D-p-hydroxyphenylglycine methyl ester is prepared in an aqueous buffer.

• Enzymatic Reaction: Immobilized Penicillin G acylase is added to the solution, and the reaction is maintained at a controlled pH and temperature (e.g., pH 6.0-6.5, 21-30°C).

• Monitoring the Reaction: The reaction progress is monitored by analyzing the consumption of 6-APA.

• Enzyme Removal and Product Isolation: Upon completion, the enzyme is separated by filtration. The pH of the solution is adjusted to the isoelectric point of amoxicillin to induce crystallization.

Purification of Deuterated Amoxicillin

Purification is a critical step to ensure the final product meets the required standards for pharmaceutical use, with a focus on removing unreacted starting materials, byproducts, and non-deuterated amoxicillin.

3.1. Crystallization

Crystallization is a primary method for the purification of amoxicillin. Isoelectric point crystallization is particularly effective.

Experimental Protocol: Isoelectric Point Crystallization

• Dissolution: The crude deuterated amoxicillin is dissolved in an acidic aqueous solution.

• pH Adjustment: The pH of the solution is carefully adjusted to the isoelectric point of amoxicillin (around pH 5.0) using a base, such as ammonia solution, at a low temperature (e.g., 0-5°C).

• Crystal Growth: The solution is maintained at a low temperature to allow for the growth of amoxicillin trihydrate crystals.

• Filtration and Washing: The crystals are collected by filtration and washed with cold water and/or an organic solvent like ethanol or isopropanol to remove impurities.

3.2. Chromatographic Methods

For achieving very high purity and for separating deuterated from non-deuterated species, chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) can be employed.

Data Presentation

Table 1: Representative Yields and Purity in Amoxicillin Synthesis

Synthesis Method	Key Reactants	Typical Yield	Typical Purity (HPLC)	Reference
Enzymatic	6-APA, D-pHPG methyl ester hydrochloride	82.9%	>99%
Chemical	6-APA, D-(-)-2-(4-hydroxyphenyl)glycine chloride	Not specified	>99%

Table 2: Analytical Parameters for Amoxicillin Analysis

Analytical Method	Mobile Phase/Solvent	Detection Wavelength	Application	Reference
HPLC	Potassium dihydrogen phosphate and methanol	283 nm	Purity and degradation analysis
UV Spectrophotometry	0.1 N NaOH	247 nm	Quantitative analysis

Visualization of Workflows

Diagram 1: Chemical Synthesis Workflow

Caption: Workflow for the chemical synthesis of deuterated amoxicillin.

Diagram 2: Purification Workflow

Caption: Purification process for deuterated amoxicillin via crystallization.

Conclusion

The synthesis and purification of deuterated amoxicillin require careful consideration of the deuteration strategy and rigorous purification protocols to achieve high isotopic enrichment and chemical purity. Both chemical and enzymatic methods offer viable routes to this important labeled compound. The choice of method will depend on the desired position of deuteration, required scale, and economic considerations. The purification, primarily through crystallization, is crucial for obtaining a product suitable for its intended applications in drug metabolism studies and as an analytical standard. Further research into optimizing reaction conditions and purification techniques will continue to enhance the efficiency and accessibility of deuterated amoxicillin for the scientific community.

References

• 1. Enzymatic Synthesis of Amoxicillin in a Batch Reactor: Mathematical Modeling, Sensitivity Analysis, and Experimental Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alliedacademies.org [alliedacademies.org]
• 3. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amoxicillin synthesis - chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Amoxicillin D4 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) is a critical document in the pharmaceutical industry, providing a comprehensive summary of the quality control testing performed on a specific batch of a substance.[1][2][3] For isotopically labeled compounds such as Amoxicillin D4, which serves as an internal standard in quantitative analytical studies, the CoA is indispensable for ensuring the accuracy and reliability of experimental results.[4][5] This guide offers a detailed explanation of the components of an Amoxicillin D4 CoA, including data interpretation, experimental methodologies, and the logical workflow of the analysis.

Core Components of the Amoxicillin D4 Certificate of Analysis

A typical CoA for Amoxicillin D4 will contain essential information to identify and qualify the material. This information is summarized in the tables below.

Table 1: Product and Batch Information

This section provides fundamental details about the Amoxicillin D4 standard.

Parameter	Description	Example Data
Product Name	The common name of the compound.	Amoxicillin D4
Chemical Name	The systematic IUPAC name.	(2S,5R,6R)-6-((R)-2-Amino-2-(4-hydroxyphenyl-2,3,5,6-d4)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
CAS Number	The unique Chemical Abstracts Service registry number.	2673270-36-3
Batch/Lot Number	A unique identifier for the specific production batch.	GR-06-133
Molecular Formula	The elemental composition of the molecule.	C₁₆H₁₅D₄N₃O₅S
Molecular Weight	The mass of the molecule, accounting for the deuterium isotopes.	369.4 g/mol

Table 2: Physicochemical Properties

This table outlines the physical and chemical characteristics of the Amoxicillin D4 material.

Parameter	Specification	Example Result
Appearance	A brief description of the physical form and color.	White solid
Solubility	Information on the solubility in various solvents.	Soluble in water and methanol.
Storage Condition	Recommended long-term storage temperature.	2-8 °C in a well-closed container.

Table 3: Analytical Test Results

This is the core of the CoA, presenting the results of the quality control tests with their acceptance criteria.

Test	Method	Specification	Result
Identity (¹H-NMR)	Nuclear Magnetic Resonance Spectroscopy	Conforms to structure	Conforms
Identity (Mass Spec)	Mass Spectrometry	Conforms to structure	Conforms
Chromatographic Purity	High-Performance Liquid Chromatography (HPLC)	≥98%	99.4%
Isotopic Purity	Mass Spectrometry or NMR	>98% atom D	Conforms

Experimental Protocols

The following sections detail the methodologies for the key experiments cited on the Amoxicillin D4 CoA.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a primary technique for assessing the purity of Amoxicillin D4 and detecting any related impurities.

• Objective: To separate Amoxicillin D4 from any process-related impurities or degradation products and to quantify its purity.

• Instrumentation: An HPLC system equipped with a UV detector is typically used.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column, such as a Cogent Bidentate C18 (4.6 x 250 mm, 4µm), is commonly employed.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate) and an organic solvent like acetonitrile or methanol. A typical composition is a 95:5 ratio of buffer to organic solvent.

  • Flow Rate: A standard flow rate is 1.0 mL/min.

  • Detection: UV detection at a wavelength of 230 nm or 283 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • A stock solution of Amoxicillin D4 is prepared by accurately weighing and dissolving the standard in the mobile phase or a suitable diluent to a known concentration (e.g., 1 mg/mL).

  • The solution is sonicated to ensure complete dissolution.

  • Working solutions are prepared by diluting the stock solution to a concentration within the linear range of the instrument (e.g., 20-100 µg/mL).

• Data Analysis: The purity is calculated by comparing the peak area of the Amoxicillin D4 to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry confirms the molecular weight of Amoxicillin D4, thereby verifying its identity and the successful incorporation of deuterium atoms.

• Objective: To confirm the molecular mass of Amoxicillin D4 and to assess its isotopic purity.

• Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system (LC-MS).

• Ionization Technique: Electrospray ionization (ESI) is a common method.

• Analysis Mode: The instrument can be operated in either positive or negative ion mode. For Amoxicillin D4, the protonated molecule [M+H]⁺ at m/z 370.1 would be observed in positive mode.

• Sample Preparation: The sample is prepared by dissolving a small amount of the Amoxicillin D4 standard in a suitable solvent, typically the mobile phase used for LC-MS analysis.

• Data Analysis: The resulting mass spectrum is analyzed for the presence of the expected molecular ion peak. The isotopic distribution is also examined to confirm the incorporation of four deuterium atoms.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy for Structural Confirmation

¹H-NMR spectroscopy provides detailed information about the chemical structure of the molecule, confirming the identity of Amoxicillin D4 and the position of the deuterium labels.

• Objective: To provide an unambiguous confirmation of the molecular structure of Amoxicillin D4.

• Instrumentation: A high-field NMR spectrometer.

• Sample Preparation:

  • A few milligrams of the Amoxicillin D4 standard are dissolved in a deuterated solvent (e.g., Deuterium Oxide - D₂O).

  • The solution is transferred to an NMR tube.

• Data Acquisition: A standard ¹H-NMR spectrum is acquired.

• Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks in the spectrum are compared to a reference spectrum of Amoxicillin or to theoretical predictions. The absence of signals from the deuterated positions on the phenyl ring confirms the isotopic labeling.

Visualization of Workflows and Relationships

The following diagrams illustrate the logical flow of the Certificate of Analysis process and the structural relationship of Amoxicillin D4.

Caption: Workflow for the generation of a Certificate of Analysis.

Caption: Structural relationship between Amoxicillin and Amoxicillin D4.

References

• 1. What is a Certificate of Analysis (CoA) [ddregpharma.com]
• 2. contractlaboratory.com [contractlaboratory.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. clearsynth.com [clearsynth.com]
• 5. caymanchem.com [caymanchem.com]

The Linchpin of Precision: A Technical Guide to Amoxicillin D4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the pursuit of accuracy and precision is paramount. This technical guide delves into the core mechanism and practical application of Amoxicillin D4, a deuterated stable isotope-labeled internal standard, pivotal for the accurate quantification of the antibiotic amoxicillin in complex biological matrices. Its near-identical physicochemical properties to amoxicillin ensure it navigates the analytical workflow in a parallel manner, effectively compensating for variations in sample preparation, chromatographic retention, and ionization efficiency. This guide provides a comprehensive overview of its mechanism, detailed experimental protocols, and quantitative performance data, serving as an essential resource for researchers in the field.

The Principle of Isotopic Dilution and Internal Standardization

The use of a deuterated internal standard like Amoxicillin D4 is a cornerstone of robust quantitative analysis by liquid chromatography-mass spectrometry (LC-MS).[1] The fundamental principle lies in its ability to mimic the analyte's behavior during the entire analytical process, from extraction to detection.[2][3] By introducing a known quantity of Amoxicillin D4 into the sample at the initial stage, any subsequent loss or variation in signal intensity during sample processing will affect both the analyte (amoxicillin) and the internal standard to the same extent.[4] The mass spectrometer, capable of differentiating between the two compounds based on their mass-to-charge ratio (m/z), measures the response ratio of the analyte to the internal standard.[3] This ratio is then used for quantification, effectively normalizing the results and leading to more accurate and precise measurements.

The following diagram illustrates the logical relationship in internal standard calibration:

Internal Standard Calibration Workflow

Experimental Protocols

The following sections provide detailed methodologies for the quantification of amoxicillin in biological matrices using Amoxicillin D4 as an internal standard. These protocols are based on established and validated methods in the scientific literature.

Sample Preparation: Solid-Phase Extraction (SPE) for Human Plasma

This protocol is adapted from a method for the determination of amoxicillin in human plasma.

• Plasma Collection : Collect blood samples in vacutainers containing K3-EDTA and centrifuge to obtain plasma. Store plasma at -20°C until analysis.

• Internal Standard Spiking : To a 0.5 mL aliquot of the human plasma sample, add 20 µL of the Amoxicillin D4 internal standard working solution.

• Protein Precipitation : Add 0.5 mL of 20% orthophosphoric acid to the sample mixture and vortex.

• Solid-Phase Extraction :

  • Condition an Oasis HLB 30 mg/1 cc extraction cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the sample mixture onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of methyl tertiary butyl ether.

  • Elute amoxicillin and Amoxicillin D4 with 1 mL of the mobile phase.

• Injection : Inject 5 µL of the eluant into the LC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions

The following tables summarize the instrumental parameters for LC-MS/MS analysis.

Table 1: Chromatographic Conditions

Parameter	Value
LC System	High-Performance Liquid Chromatography System
Column	COSMOSIL 5C18-PAQ or equivalent C18 column
Mobile Phase	Acetonitrile: 2 mM ammonium acetate (80:20 v/v)
Flow Rate	1.0 mL/min
Injection Volume	5-15 µL
Column Temperature	40°C

Table 2: Mass Spectrometric Conditions

Parameter	Value
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray Ionization (ESI), positive or negative mode
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Amoxicillin)	m/z 364.00 -> 223.00 (Negative Ion Mode)
MRM Transition (Amoxicillin D4)	m/z 368.00 -> 227.00 (Negative Ion Mode)

The following diagram illustrates a typical experimental workflow for the quantification of amoxicillin using Amoxicillin D4 as an internal standard.

Bioanalytical Workflow for Amoxicillin Quantification

Quantitative Data and Method Performance

The use of Amoxicillin D4 as an internal standard allows for the development of highly sensitive, accurate, and precise analytical methods. The following tables summarize typical quantitative data from validated methods.

Table 3: Linearity and Sensitivity of Amoxicillin Quantification

Matrix	Linearity Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)
Human Plasma	50.43 - 31500.68	50.43
Human Plasma	100 - 15000	100
Porcine Tissues	10 - 500 µg/kg	10 µg/kg
Minipig Plasma & Milk	10 - 10000	10

Table 4: Precision and Accuracy of Amoxicillin Quantification in Human Plasma

Concentration Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	< 3.55	< 3.55	94.1 - 108.5
Low QC	< 3.55	< 3.55	95.1 - 105.9
Medium QC	< 3.55	< 3.55	95.1 - 105.9
High QC	< 3.55	< 3.55	95.1 - 105.9

Note: %CV refers to the coefficient of variation.

Conclusion

Amoxicillin D4 serves as an indispensable tool in the quantitative bioanalysis of amoxicillin. Its role as a stable isotope-labeled internal standard ensures the reliability and robustness of analytical methods by effectively compensating for variability inherent in the analytical process. The detailed protocols and performance data presented in this guide underscore its importance in generating high-quality data for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development. The adoption of such internal standards is a critical component of best practices in modern analytical chemistry, enabling researchers to achieve the highest level of accuracy and precision in their findings.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of Amoxicillin D4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mass spectrometric fragmentation pattern of Amoxicillin D4, a deuterated analog of the widely used β-lactam antibiotic, amoxicillin. This document serves as an essential resource for researchers in drug metabolism, pharmacokinetics, and bioanalytical method development, offering detailed insights into the structural elucidation of this stable isotope-labeled internal standard.

Introduction

Amoxicillin D4 is a critical tool in quantitative bioanalysis, primarily employed as an internal standard for the accurate determination of amoxicillin concentrations in complex biological matrices by liquid chromatography-mass spectrometry (LC-MS). Its four deuterium atoms on the phenyl ring provide a distinct mass shift from the unlabeled drug, ensuring precise quantification. Understanding the fragmentation pattern of Amoxicillin D4 is paramount for developing robust and selective LC-MS/MS methods. This guide details the characteristic fragmentation pathways observed under positive electrospray ionization (ESI) conditions.

Experimental Protocols

The fragmentation data presented in this guide are synthesized from typical LC-MS/MS experiments utilizing electrospray ionization. While specific instrument parameters may vary, the following provides a generalized experimental protocol for the analysis of Amoxicillin D4.

Liquid Chromatography:

• Column: A C18 reversed-phase column is commonly used for separation.

• Mobile Phase: A gradient elution with a mixture of aqueous and organic phases, often containing a small percentage of formic acid to promote protonation (e.g., 0.1% formic acid in water and acetonitrile).

• Flow Rate: Typical flow rates range from 0.2 to 0.6 mL/min.

• Injection Volume: 5 to 20 µL.

Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI) in positive ion mode.

• Ion Source Parameters: Optimized for the specific instrument, including capillary voltage, source temperature, and gas flows (nebulizing and drying gases).

• Mass Analyzer: Tandem mass spectrometers, such as triple quadrupole (QqQ) or quadrupole time-of-flight (Q-TOF) instruments, are used for collision-induced dissociation (CID).

• Precursor Ion Selection: The protonated molecule [M+H]⁺ of Amoxicillin D4 is selected in the first mass analyzer.

• Collision Gas: Argon is typically used as the collision gas.

• Collision Energy: The collision energy is optimized to achieve efficient fragmentation of the precursor ion and generate a stable product ion spectrum.

Mass Spectrometry Fragmentation Pattern of Amoxicillin D4

Upon introduction into the mass spectrometer under positive ESI conditions, Amoxicillin D4 (molecular weight: 369.43 g/mol ) readily forms a protonated molecule, [M+H]⁺, at an m/z of approximately 370.1. Collision-induced dissociation of this precursor ion leads to a series of characteristic fragment ions. The presence of four deuterium atoms on the phenyl ring results in a +4 Da mass shift for fragments containing this moiety compared to unlabeled amoxicillin.

The primary fragmentation pathways involve the cleavage of the β-lactam ring, the thiazolidine ring, and the amide linkage. The major product ions observed in the MS/MS spectrum of Amoxicillin D4 are summarized in the table below.

Quantitative Data Summary

Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment Structure/Identity	Notes
370.1	353.1	[M+H - NH₃]⁺	Loss of ammonia from the primary amine group.
370.1	227.1	Deuterated 4-hydroxyphenylglycyl moiety	Cleavage of the amide bond. This fragment retains the four deuterium atoms.[1]
370.1	212.1	[Fragment at m/z 227.1 - NH₃]⁺	Subsequent loss of ammonia from the m/z 227.1 fragment.
370.1	160.1	Thiazolidine ring fragment	Cleavage of the bond between the β-lactam ring and the thiazolidine ring. This fragment does not contain the deuterium labels.[2][3]
370.1	114.1	Thiazolidine ring sub-fragment	Further fragmentation of the thiazolidine ring moiety, often involving the loss of a carboxylic acid group.

Fragmentation Pathway Visualization

The fragmentation of protonated Amoxicillin D4 is a multi-step process initiated by the protonation of the molecule. The following diagram, generated using the DOT language, illustrates the key fragmentation pathways.

Caption: Fragmentation pathway of protonated Amoxicillin D4.

Discussion of Fragmentation Mechanisms

The fragmentation of Amoxicillin D4 follows predictable pathways based on the established fragmentation of β-lactam antibiotics.

• Loss of Ammonia: The initial loss of ammonia (NH₃) from the protonated molecule is a common fragmentation route for compounds containing a primary amine, resulting in the ion at m/z 353.1.

• Amide Bond Cleavage: A significant fragmentation pathway involves the cleavage of the amide bond linking the deuterated phenylglycyl side chain to the 6-aminopenicillanic acid core. This cleavage results in the formation of the deuterated 4-hydroxyphenylglycyl fragment at m/z 227.1. This fragment is particularly useful for selective reaction monitoring (SRM) assays due to its high specificity.

• β-Lactam and Thiazolidine Ring Opening: The bicyclic core of amoxicillin is susceptible to ring-opening reactions. A characteristic fragmentation involves the cleavage of the bond between the β-lactam and thiazolidine rings, leading to the formation of the thiazolidine ring fragment at m/z 160.1. This fragment does not contain the deuterium labels and therefore has the same mass as the corresponding fragment from unlabeled amoxicillin.

• Secondary Fragmentation: The thiazolidine ring fragment (m/z 160.1) can undergo further fragmentation, typically through the loss of a carboxylic acid group, to produce the ion at m/z 114.1.

Conclusion

The mass spectrometric fragmentation of Amoxicillin D4 is characterized by several distinct and predictable pathways, primarily involving the loss of ammonia, cleavage of the amide bond, and opening of the β-lactam and thiazolidine rings. The resulting product ions, particularly the deuterated fragment at m/z 227.1, provide high specificity for the development of sensitive and reliable quantitative LC-MS/MS methods. This technical guide provides a foundational understanding of these fragmentation processes, empowering researchers to optimize analytical methods for amoxicillin and its deuterated internal standard in various scientific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.box [2024.sci-hub.box]
• 3. Development and Validation of an HPLC-ESI/MS/MS Method for the Determination of Amoxicillin, Its Major Metabolites, and Ampicillin Residues in Chicken Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Amoxicillin-d4: A Technical Guide to Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and recommended storage conditions for Amoxicillin-d4. The information presented herein is critical for ensuring the integrity and accuracy of research and analytical applications involving this deuterated analogue of amoxicillin. This guide details storage recommendations, summarizes stability under various stress conditions, outlines major degradation pathways, and provides a framework for experimental stability-indicating protocols.

Storage Conditions

The long-term stability of Amoxicillin-d4 is contingent upon appropriate storage conditions to prevent degradation. Recommendations for both solid and solution forms are summarized below.

Table 1: Recommended Storage Conditions for Amoxicillin-d4

Form	Storage Temperature	Duration	Additional Notes
Solid (Powder)	-20°C	≥ 4 years[1]	Store in a dry, well-ventilated place, away from heat and sources of ignition.[2] Keep container tightly closed.[2]
2-8°C	Long-term storage[3]
In Solvent (e.g., DMSO)	-80°C	6 months[4]	Use within 6 months for optimal stability.
-20°C	1 month	Use within 1 month.

Chemical Stability and Degradation

Amoxicillin, and by extension Amoxicillin-d4, is susceptible to degradation under various conditions, primarily through the hydrolysis of its β-lactam ring. Forced degradation studies on amoxicillin provide valuable insights into the stability of its deuterated counterpart.

Forced Degradation Studies

Forced degradation, or stress testing, is essential for identifying potential degradation products and establishing the intrinsic stability of a drug substance. The following table summarizes typical conditions used in forced degradation studies of amoxicillin.

Table 2: Summary of Forced Degradation Conditions for Amoxicillin

Stress Condition	Reagent/Parameters	Observations
Acid Hydrolysis	0.375 M HCl at 25°C for 30 min	Degradation occurs.
Alkaline Hydrolysis	0.015 M NaOH at 25°C for 15 min	Significant degradation (approximately 50%). Amoxicillin is highly susceptible to alkaline conditions.
Oxidative Degradation	1.5% H₂O₂ at 25°C for 30 min	Degradation occurs.
Thermal Degradation (Dry Heat)	105°C for 3 hours	Can lead to complete amorphization of the drug substance.
Thermal Degradation (Wet Heat)	105°C in a steam-saturated atmosphere for 3 hours	Can lead to complete amorphization of the drug substance.
Photodegradation	1.2 million lux hours and 200 watts h/m² at 25°C	Amoxicillin itself is not significantly photodegraded, but some degradation products are susceptible to light.

Degradation Pathways

The primary degradation pathway for amoxicillin involves the opening of the chemically labile β-lactam ring. This can be initiated by hydrolysis (acidic or basic), leading to the formation of several key degradation products.

Figure 1: Primary degradation pathways of Amoxicillin-d4.

The main degradation products identified are:

• Amoxicillin Penicilloic Acid: Formed by the hydrolytic cleavage of the β-lactam ring.

• Amoxicillin Penilloic Acid: Formed from the decarboxylation of amoxicillin penicilloic acid.

• Amoxicillin 2',5'-Diketopiperazine: A more stable cyclized product formed from amoxicillin penicilloic acid.

Experimental Protocols for Stability Assessment

A stability-indicating analytical method is crucial for accurately quantifying the decrease in the concentration of Amoxicillin-d4 and the increase in its degradation products over time. High-Performance Liquid Chromatography (HPLC) is the most commonly employed technique for this purpose.

General Experimental Workflow for a Forced Degradation Study

The following diagram outlines a typical workflow for conducting a forced degradation study of Amoxicillin-d4.

Figure 2: Experimental workflow for a forced degradation study.

Stability-Indicating HPLC Method

A robust stability-indicating HPLC method should be able to separate the intact Amoxicillin-d4 from all potential degradation products and any excipients present.

Typical HPLC Parameters:

• Column: C18 column is commonly used.

• Mobile Phase: A gradient elution using a mixture of a buffer (e.g., phosphate or acetate buffer, pH 2-6) and an organic modifier (e.g., methanol or acetonitrile) is often employed.

• Detection: UV detection is standard.

Method validation should be performed according to ICH guidelines to ensure linearity, accuracy, precision, specificity, and robustness.

Conclusion

Amoxicillin-d4, like its non-deuterated counterpart, is susceptible to degradation, particularly through hydrolysis of the β-lactam ring. Proper storage at low temperatures, especially for solutions, is paramount to maintaining its integrity. Understanding the degradation pathways and employing validated stability-indicating analytical methods are essential for researchers and drug development professionals to ensure the quality and reliability of their work involving Amoxicillin-d4. The data and protocols presented in this guide provide a solid foundation for the stable handling and accurate analysis of this important analytical standard.

References

• 1. Quantitative determination of amoxicillin and its decomposition products by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photodegradation of Amoxicillin in Aqueous Systems: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amoxicillin-degradation products formed under controlled environmental conditions: identification and determination in the aquatic environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. RP-HPLC method for stability of amoxicillin and cloxacillin. [wisdomlib.org]

Protocols & Analytical Methods

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Amoxicillin in Plasma Using a Stable Isotope-Labeled Internal Standard

Audience: This document is intended for researchers, scientists, and professionals in the field of drug development and clinical pharmacology who require a reliable method for quantifying amoxicillin in biological matrices.

Abstract: This application note details a high-throughput, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of amoxicillin in plasma. The protocol employs Amoxicillin-d4, a stable isotope-labeled internal standard, to ensure high accuracy and precision. Sample preparation is streamlined using solid-phase extraction (SPE), providing clean extracts and minimizing matrix effects. The method is validated over a clinically relevant concentration range and is suitable for pharmacokinetic studies.

Introduction

Amoxicillin is a widely prescribed β-lactam antibiotic used to treat a variety of bacterial infections.[1] Accurate quantification of amoxicillin in plasma is crucial for pharmacokinetic analysis, bioequivalence studies, and therapeutic drug monitoring.[2] This LC-MS/MS method offers superior sensitivity and selectivity compared to older HPLC-UV methods.[3] The use of a stable isotope-labeled internal standard, Amoxicillin-d4, minimizes analytical variability, leading to highly reliable data.

Experimental Protocols

Materials and Reagents

• Amoxicillin reference standard (Sigma-Aldrich or equivalent)

• Amoxicillin-d4 internal standard (IS) (Toronto Research Chemicals or equivalent)

• HPLC-grade acetonitrile, methanol, and water (S.D. Fine Chem or equivalent)[4]

• Formic acid (99% purity or higher)

• Human plasma with K2-EDTA as anticoagulant[5]

• Oasis HLB Solid-Phase Extraction (SPE) cartridges (30 mg, 1 cc) (Waters Corp.)

Preparation of Standards and Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve amoxicillin and Amoxicillin-d4 in a 1:1 methanol:water solution to obtain stock concentrations of 1 mg/mL. Store at -20°C.

• Working Solutions: Prepare intermediate working solutions for calibration curve standards (CCS) and quality control (QC) samples by diluting the amoxicillin stock solution with 1:1 methanol:water. Prepare an Amoxicillin-d4 working solution (e.g., 80 ng/mL) in the same diluent.

• Calibration and QC Samples: Spike appropriate volumes of the amoxicillin working solutions into blank human plasma to prepare a series of calibration standards (e.g., 10-10,000 ng/mL) and QC samples (Low, Medium, High).

Sample Preparation Protocol (Solid-Phase Extraction)

• Thaw plasma samples, calibration standards, and QC samples on ice. Vortex to homogenize.

• In a clean microcentrifuge tube, pipette 200 µL of plasma.

• Add 50 µL of the Amoxicillin-d4 internal standard working solution to each tube (except for blank samples) and vortex for 10 seconds.

• Condition SPE Cartridge: Condition an Oasis HLB cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the entire plasma-IS mixture onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 1% acetic acid in water to remove interferences.

• Elute: Elute the amoxicillin and Amoxicillin-d4 from the cartridge using 1 mL of the mobile phase or a suitable elution solvent (e.g., methanol).

• Dry and Reconstitute: Evaporate the eluate to dryness at 40°C under a gentle stream of nitrogen. Reconstitute the residue in 200 µL of the initial mobile phase (95% Mobile Phase A). Vortex to ensure complete dissolution.

• Transfer the final solution to an autosampler vial for analysis.

Caption: Experimental workflow for amoxicillin quantification.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	Luna® Omega Polar C18 (100 x 2.1 mm, 1.6 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, ramp to 95% B, hold, and return to initial conditions
Injection Volume	5 µL
Column Temperature	40°C
Autosampler Temp.	15°C

| Run Time | 5 minutes |

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Amoxicillin Transition	m/z 366.1 → 349.2
Amoxicillin-d4 IS Transition	m/z 370.1 → 114.15
Ion Spray Voltage	+4500 V to +5500 V
Source Temperature	450°C - 600°C

| Collision Gas | Argon |

Results and Data

The method demonstrates excellent chromatographic performance with sharp, symmetrical peaks for both amoxicillin and its internal standard, free from interference from endogenous plasma components. The total run time of 5 minutes allows for high-throughput analysis.

Method Performance

The method was validated according to regulatory guidelines, showing high sensitivity, a wide linear range, and excellent precision and accuracy.

Table 3: Summary of Quantitative Method Performance

Parameter	Result	Reference
Linearity Range	10 - 10,000 ng/mL
Lower Limit of Quantitation (LLOQ)	10 ng/mL
Intra-day Precision (%CV)	≤ 7.1%
Inter-day Precision (%CV)	≤ 10.7%
Accuracy (%RE)	-4.4% to +10.9%

| Mean Extraction Recovery | > 94% | |

Signaling Pathway / Logical Relationship

The quantification of amoxicillin by this method follows a direct logical relationship. The peak area ratio of the analyte (amoxicillin) to its stable isotope-labeled internal standard (Amoxicillin-d4) is directly proportional to the concentration of the analyte in the sample. This relationship forms the basis of the calibration curve used for quantification.

Caption: Logical relationship for LC-MS/MS quantification.

Conclusion

The described LC-MS/MS method provides a rapid, sensitive, and reliable protocol for the quantification of amoxicillin in plasma. The combination of solid-phase extraction and a stable isotope-labeled internal standard ensures high data quality, making this method ideally suited for demanding applications such as regulated bioanalysis in support of clinical pharmacokinetic studies.

References

• 1. lcms.cz [lcms.cz]
• 2. wseas.com [wseas.com]
• 3. interesjournals.org [interesjournals.org]
• 4. academic.oup.com [academic.oup.com]
• 5. mdpi.com [mdpi.com]

Application Note and Protocol for the Quantification of Amoxicillin D4 in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amoxicillin is a widely used β-lactam antibiotic effective against a broad spectrum of bacteria.[1][2][3] Deuterated analogs of therapeutic agents, such as Amoxicillin D4, are critical internal standards for pharmacokinetic and bioequivalence studies, ensuring accurate quantification of the parent drug in biological matrices.[4][5] This document provides a detailed protocol for the extraction and quantification of Amoxicillin D4 in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described method is adapted from established and validated protocols for amoxicillin analysis.

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the analysis of Amoxicillin D4 in human plasma.

Materials and Reagents

• Amoxicillin D4 (analyte) and Amoxicillin (internal standard) reference standards

• Human plasma (K2-EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Dichloromethane (HPLC grade)

• Distilled water

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Analytical column (e.g., Poroshell 120 EC-C18 or COSMOSIL 5C18-PAQ)

Sample Preparation: Protein Precipitation

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma, add 25 µL of the internal standard working solution (Amoxicillin).

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Sample Preparation: Solid Phase Extraction (SPE)

• To 0.5 mL of plasma, add 20 µL of the internal standard working solution (Amoxicillin).

• Add 0.5 mL of 20% orthophosphoric acid and mix.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the sample mixture onto the cartridge.

• Wash the cartridge with 1 mL of methyl tertiary butyl ether.

• Elute the analyte and internal standard with 1 mL of the mobile phase.

• Inject an aliquot of the eluate into the LC-MS/MS system.

LC-MS/MS Conditions

The following table summarizes the recommended starting conditions for the LC-MS/MS analysis. These may require optimization based on the specific instrumentation used.

Parameter	Condition
LC Column	Poroshell 120 EC-C18 (or equivalent)
Mobile Phase	A: 0.1% Formic acid in waterB: Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	Amoxicillin D4: 368.00 → 227.00Amoxicillin (IS): 364.0 → 223.1

Data Presentation: Method Validation Parameters

The following tables summarize typical quantitative data for amoxicillin analysis, which can be expected to be similar for Amoxicillin D4.

Table 1: Calibration Curve and Linearity

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r)
Amoxicillin	10 - 15,000	≥ 0.9945

Table 2: Precision and Accuracy

Analyte	QC Level (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%RE)
Amoxicillin	Low (30)	≤ 7.08	≤ 7.08	-1.26 to 10.9
Medium (6000)	≤ 7.08	≤ 7.08	-1.26 to 10.9
High (12000)	≤ 7.08	≤ 7.08	-1.26 to 10.9

Table 3: Recovery

Analyte	QC Level (ng/mL)	Mean Extraction Recovery (%)
Amoxicillin	Low (30)	~66.3
Medium (6000)	~66.3
High (12000)	~66.3

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for Amoxicillin D4 quantification.

Amoxicillin Mechanism of Action

Amoxicillin functions by inhibiting the synthesis of the bacterial cell wall. It specifically targets penicillin-binding proteins (PBPs), which are crucial enzymes for the cross-linking of peptidoglycan, a key component of the cell wall. This inhibition leads to a weakened cell wall and ultimately results in bacterial cell lysis.

Caption: Amoxicillin's mechanism of action signaling pathway.

References

• 1. Amoxicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pexacy.com [pexacy.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. zenodo.org [zenodo.org]

Application Notes: Quantitative Analysis of Amoxicillin in Animal Feed Using Amoxicillin-d4 as an Internal Standard

Introduction

Amoxicillin is a widely used β-lactam antibiotic in veterinary medicine to treat and prevent bacterial infections in livestock.[1] Its presence in animal feed is regulated to ensure animal health and prevent the development of antibiotic resistance.[2] Therefore, accurate and reliable methods for the quantification of amoxicillin in animal feed are crucial for regulatory compliance and quality control. This application note describes a robust and sensitive method for the quantitative analysis of amoxicillin in various animal feed matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Amoxicillin-d4 as an internal standard.[3][4] The use of a stable isotope-labeled internal standard like Amoxicillin-d4 ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.[4]

Principle

The method involves the extraction of amoxicillin and the internal standard, Amoxicillin-d4, from the animal feed matrix. The extract is then cleaned up and analyzed by LC-MS/MS. The chromatographic separation is typically achieved on a C18 reversed-phase column. Detection and quantification are performed using a tandem mass spectrometer operating in the positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). The concentration of amoxicillin is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a blank matrix.

Experimental Protocols

1. Reagents and Materials

• Amoxicillin trihydrate (Reference Standard)

• Amoxicillin-d4 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Potassium dihydrogenphosphate

• Ultrapure water

• Blank animal feed matrix (verified to be free of amoxicillin)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

2. Standard Solution Preparation

• Amoxicillin Stock Solution (1 mg/mL): Accurately weigh and dissolve amoxicillin trihydrate in ultrapure water to obtain a final concentration of 1 mg/mL.

• Amoxicillin-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Amoxicillin-d4 in ultrapure water to obtain a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the amoxicillin stock solution with a suitable solvent (e.g., water:acetonitrile, 50:50, v/v).

• Internal Standard Spiking Solution: Prepare a working solution of Amoxicillin-d4 at a suitable concentration (e.g., 1 µg/mL) for spiking into samples and standards.

3. Sample Preparation

• Weigh 2 g of a homogenized animal feed sample into a 50 mL polypropylene centrifuge tube.

• Add a known amount of the Amoxicillin-d4 internal standard spiking solution.

• Add 10 mL of extraction solvent (e.g., 0.01 M potassium dihydrogenphosphate buffer, pH 4.5 or an acetonitrile/water mixture).

• Vortex for 1 minute and then shake on a mechanical shaker for 30 minutes.

• Centrifuge the sample at 5000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter.

• For cleaner samples, a solid-phase extraction (SPE) step can be employed for further purification.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 100 Å).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.2 mL/min.

  • Injection Volume: 10 µL.

  • Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Amoxicillin: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific transitions to be optimized).

    • Amoxicillin-d4: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific transitions to be optimized, typically a +4 Da shift from the amoxicillin transitions).

5. Calibration and Quantification

• Prepare matrix-matched calibration standards by spiking blank animal feed extract with known concentrations of amoxicillin working standards and a constant concentration of the Amoxicillin-d4 internal standard.

• Construct a calibration curve by plotting the peak area ratio of amoxicillin to Amoxicillin-d4 against the concentration of amoxicillin.

• Quantify the amount of amoxicillin in the feed samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

Table 1: LC-MS/MS Method Validation Parameters for Amoxicillin Quantification

Parameter	Result
Linearity Range	10 - 500 µg/kg
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	5 µg/kg
Limit of Quantification (LOQ)	10 µg/kg
Accuracy (Recovery)	87.0% - 110%
Precision (RSD)	< 15%

Table 2: MRM Transitions for Amoxicillin and Amoxicillin-d4

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Amoxicillin	366.1	349.1	To be optimized
Amoxicillin	366.1	114.0	To be optimized
Amoxicillin-d4	370.1	353.1	To be optimized
Amoxicillin-d4	370.1	114.0	To be optimized

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Visualizations

Caption: Workflow for the quantitative analysis of amoxicillin in animal feed.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. alliedacademies.org [alliedacademies.org]
• 2. In-house Validation Method for Quantification of Amoxicillin in Medicated Feedingstuffs with the Use of HPLC-DAD Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Amoxicillin D4 in Feline Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Amoxicillin D4 in pharmacokinetic (PK) studies in felines. The following sections detail the rationale for using a stable isotope-labeled internal standard, present key pharmacokinetic parameters of amoxicillin in cats, and provide detailed protocols for conducting such studies and analyzing the resulting samples.

Introduction

Amoxicillin is a widely used broad-spectrum aminopenicillin antibiotic in veterinary medicine, including for the treatment of various bacterial infections in cats. Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for optimizing dosing regimens to ensure efficacy while minimizing the risk of adverse effects and the development of antimicrobial resistance. The use of a stable isotope-labeled version of the drug, such as Amoxicillin D4, as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) analysis is the gold standard for quantitative bioanalysis. It ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.

While Amoxicillin D4 is most commonly used as an internal standard, it can also be employed as a tracer in "Cassette" or "Microdosing" studies to investigate drug-drug interactions or in studies to determine absolute bioavailability without the need for a long washout period between different routes of administration.

Pharmacokinetic Parameters of Amoxicillin in Felines

The pharmacokinetic parameters of amoxicillin in cats can vary depending on the route of administration, the formulation, and the physiological state of the animal. Below is a summary of key pharmacokinetic data compiled from scientific literature.

Parameter	Intravenous (IV) Administration	Oral (PO) Administration	Subcutaneous (SC) Administration	Reference(s)
Dose	10 mg/kg	10 mg/kg	10 mg/kg	[1][2][3]
Bioavailability (F)	-	33% - 75.57%	69%	[1][2]
Maximum Concentration (Cmax)	-	Varies with formulation	Varies with formulation
Time to Maximum Concentration (Tmax)	-	~1.10 hours	Varies with formulation
Elimination Half-Life (t½)	~1.2 hours	~2.15 hours	Varies with formulation
Clearance (Cl)	0.18 - 0.453 L/h·kg	-	-
Volume of Distribution (Vd)	0.12 - 0.56 L/kg	-	-
Plasma Protein Binding	0% - 24%	0% - 24%	0% - 24%

Experimental Protocols

Feline Pharmacokinetic Study Protocol (Oral Administration)

This protocol outlines a typical pharmacokinetic study in cats following oral administration of amoxicillin.

1.1. Animal Selection and Housing:

• Species: Domestic feline (Felis catus).

• Health Status: Healthy, adult cats, determined by physical examination and routine bloodwork.

• Housing: Housed individually in a controlled environment with a 12-hour light/dark cycle.

• Acclimation: Animals should be acclimated to the housing conditions for at least 7 days prior to the study.

• Fasting: Cats should be fasted overnight (approximately 12 hours) before drug administration, with free access to water.

1.2. Dosing and Sample Collection:

• Drug Formulation: Amoxicillin trihydrate tablets or an oral suspension.

• Dose: A single oral dose of 10 mg/kg amoxicillin.

• Administration: Administer the dose directly into the cat's mouth, followed by a small amount of water (e.g., 2 mL) to ensure the entire dose is swallowed.

• Blood Sampling: Collect approximately 1 mL of blood from a jugular or cephalic vein into lithium heparin tubes at the following time points: pre-dose (0 h), 0.25, 0.5, 1, 2, 3, 5.5, 7, 9, 12, and 24 hours post-dose.

1.3. Sample Processing:

• Immediately after collection, centrifuge the blood samples at 3000 x g for 10 minutes at 4°C.

• Harvest the plasma and transfer it to cryovials.

• Store the plasma samples at -80°C until analysis.

Feline Oral Pharmacokinetic Study Workflow.

Bioanalytical Method for Amoxicillin in Feline Plasma using LC-MS/MS

This protocol describes the quantification of amoxicillin in feline plasma using Amoxicillin D4 as an internal standard.

2.1. Materials:

• Amoxicillin reference standard

• Amoxicillin D4 (Internal Standard - IS)

• Methanol (MeOH), HPLC grade

• Acetonitrile (AcN), HPLC grade

• Formic acid (HCOOH), LC-MS grade

• Ultrapure water

• Feline plasma (blank)

2.2. Sample Preparation:

• To 50 µL of feline plasma, add 10 µL of Amoxicillin D4 internal standard solution (1 µg/mL in water).

• Add 400 µL of methanol to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 20,000 x g for 10 minutes at 4°C.

• Transfer 350 µL of the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 45°C.

• Reconstitute the residue in 100 µL of ultrapure water.

2.3. LC-MS/MS Conditions:

• LC System: Ultra-High Performance Liquid Chromatography (UHPLC) system.

• Column: C18 column (e.g., Acquity HSS T3, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 0% to 60% B

  • 2-2.5 min: 60% to 0% B

  • 2.5-4 min: Hold at 0% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Amoxicillin: m/z 366 > 114

  • Amoxicillin D4: m/z 370 > 114

2.4. Calibration and Quality Control:

• Prepare a calibration curve ranging from 0.01 to 10 µg/mL by spiking blank feline plasma with known concentrations of amoxicillin.

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Process calibration standards and QC samples alongside the study samples.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Amoxicillin Analysis Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the sample preparation and analysis of amoxicillin in various biological matrices, employing amoxicillin-d4 as a deuterated internal standard. The use of a stable isotope-labeled internal standard is crucial for correcting matrix effects and variabilities in extraction, leading to highly accurate and precise quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Amoxicillin is a widely used β-lactam antibiotic for treating bacterial infections.[1] Accurate determination of its concentration in biological samples is essential for pharmacokinetic, bioequivalence, and toxicological studies. The methods outlined below describe robust sample preparation techniques, including Protein Precipitation and Solid-Phase Extraction (SPE), which are commonly used prior to LC-MS/MS analysis. The inclusion of amoxicillin-d4, a deuterated analog of amoxicillin, as an internal standard (IS) enhances the reliability of the quantification by accounting for analyte loss during sample processing and variations in instrument response.[2]

Quantitative Data Summary

The following tables summarize key quantitative parameters from various validated methods for amoxicillin analysis using a deuterated internal standard. This allows for a comparative overview of the performance of different sample preparation techniques across various biological matrices.

Table 1: Linearity and Quantification Limits

Matrix	Sample Preparation	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
Minipig Plasma & Milk	Protein Precipitation	10 - 10,000	10	[3]
Human Plasma	Solid-Phase Extraction	100 - 15,000	100	[4][5]
Porcine Tissues	Solid-Phase Extraction	10 - 500 µg/kg	10 µg/kg
Chicken Tissues	Liquid-Liquid Extraction	Not Specified	0.30 - 8.50 µg/kg
Human Plasma	Protein Precipitation	5 - 20,000	5

Table 2: Recovery and Matrix Effect

Matrix	Sample Preparation	Analyte Recovery (%)	IS Recovery (%)	Matrix Effect (%)	Reference
Minipig Plasma & Milk	Protein Precipitation	≥ 94.1	Not Specified	Not Specified
Human Plasma	Solid-Phase Extraction	High	High	Not Specified
Porcine Tissues	Solid-Phase Extraction	> 87.0	Not Specified	Not Specified
Bovine Plasma	Solid-Phase Extraction	78.2 ± 3.0	Not Specified	Not Specified

Experimental Protocols

Protocol 1: Protein Precipitation for Plasma and Milk Samples

This protocol is a rapid and straightforward method for removing proteins from plasma and milk samples, making it suitable for high-throughput analysis.

Materials:

• Biological matrix (e.g., minipig plasma or milk)

• Amoxicillin-d4 internal standard (IS) solution

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge capable of 16,000 x g and 4°C

• Autosampler vials

Procedure:

• Allow plasma/milk samples to thaw at room temperature.

• Spike a known volume of the sample with the amoxicillin-d4 internal standard solution.

• Add 3 volumes of cold acetonitrile to the sample (e.g., 300 µL ACN to 100 µL of sample).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 16,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial.

• Inject a 5 µL aliquot into the LC-MS/MS system for analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. wseas.com [wseas.com]
• 5. researchgate.net [researchgate.net]

Application Note: A Comparative Analysis of Isocratic and Gradient Elution for the Quantification of Amoxicillin and Amoxicillin-d4 via LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed comparison of isocratic and gradient elution methods for the analysis of amoxicillin and its deuterated internal standard, amoxicillin-d4. It includes comprehensive experimental protocols, data presentation in tabular format, and workflow visualizations to guide researchers in selecting the optimal method for their specific analytical needs.

Introduction

Amoxicillin is a widely used β-lactam antibiotic for treating bacterial infections.[1] Accurate and robust analytical methods are crucial for pharmacokinetic, bioequivalence, and quality control studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the quantification of amoxicillin in various biological matrices. The choice between isocratic and gradient elution is a critical method development parameter that can significantly impact chromatographic performance, including resolution, peak shape, analysis time, and sensitivity.

This application note presents a comparative overview of both isocratic and gradient elution strategies for the analysis of amoxicillin, with amoxicillin-d4 as the internal standard. Amoxicillin-d4 is a suitable internal standard as it co-elutes with amoxicillin, compensating for matrix effects and variations in ionization.[2]

Methodologies and Experimental Protocols

Sample Preparation

A robust sample preparation method is essential to remove interfering substances from the biological matrix. Protein precipitation is a common and straightforward technique for plasma samples.

Protocol: Protein Precipitation

• To a 100 µL aliquot of plasma sample, add 20 µL of amoxicillin-d4 internal standard working solution (concentration will depend on the specific assay requirements).

• Add 400 µL of chilled acetonitrile to precipitate the proteins.[3]

• Vortex the mixture for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

The choice of elution mode will depend on the complexity of the sample matrix and the desired analytical throughput.

Isocratic Elution: This method uses a constant mobile phase composition throughout the entire run. It is generally simpler, requires less sophisticated instrumentation, and can offer faster re-equilibration times. However, it may suffer from broader peaks for later eluting compounds and potential co-elution with matrix components.

Gradient Elution: This method involves a change in the mobile phase composition during the chromatographic run, typically by increasing the proportion of the organic solvent. Gradient elution generally provides sharper peaks, better resolution of complex mixtures, and improved sensitivity.[4]

Mass Spectrometry

Detection and quantification are performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Electrospray ionization (ESI) in positive mode is commonly used for amoxicillin analysis.

Quantitative Data Summary

The following tables summarize typical parameters for both isocratic and gradient elution methods for amoxicillin and amoxicillin-d4 analysis.

Table 1: Chromatographic Conditions

Parameter	Isocratic Elution	Gradient Elution
Column	C18 column (e.g., 50 x 4.6 mm, 3 µm)	C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile
Composition	90% A : 10% B	0-1 min: 5% B, 1-3 min: 5-95% B, 3-4 min: 95% B, 4-4.1 min: 95-5% B, 4.1-5 min: 5% B
Flow Rate	0.8 mL/min	0.4 mL/min
Injection Volume	5 µL	5 µL
Column Temperature	40°C	40°C
Run Time	~ 3 minutes	~ 5 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Amoxicillin	Amoxicillin-d4
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (m/z)	366.1	370.1
Product Ion (m/z)	114.0	114.0
Dwell Time	100 ms	100 ms
Collision Energy	25 eV	25 eV
Declustering Potential	60 V	60 V

Table 3: Performance Comparison

Parameter	Isocratic Elution	Gradient Elution
Retention Time (Amoxicillin)	~ 1.5 min	~ 2.8 min
Peak Width	Broader	Sharper
Resolution from Matrix	May be lower	Generally higher
Throughput	Higher	Lower
Method Complexity	Lower	Higher

Visualizations

Experimental Workflow

Caption: Experimental workflow for amoxicillin analysis.

Isocratic vs. Gradient Elution Logic

Caption: Comparison of isocratic and gradient elution.

Discussion

Isocratic Elution: This method is advantageous for high-throughput screening where speed is a priority and the sample matrix is relatively clean. The shorter run time and rapid column re-equilibration allow for the analysis of a larger number of samples in a given timeframe. However, the constant mobile phase strength may not be sufficient to elute all matrix components effectively, potentially leading to interference and broader peaks for the analytes of interest.

Gradient Elution: For complex biological matrices or when baseline resolution from all potential interferences is paramount, gradient elution is the preferred method. By gradually increasing the organic content of the mobile phase, gradient elution provides sharper peaks, leading to improved sensitivity and more accurate integration. While the overall run time, including re-equilibration, is longer, the superior chromatographic performance often justifies the time investment, especially for methods requiring high accuracy and precision, such as in regulated bioanalysis.

Conclusion

The choice between isocratic and gradient elution for the analysis of amoxicillin and amoxicillin-d4 depends on the specific requirements of the assay. For rapid analysis of a large number of relatively clean samples, an isocratic method may be suitable. However, for complex matrices and when the highest degree of accuracy, sensitivity, and resolution is required, a gradient elution method is recommended. The protocols and data presented in this application note provide a solid foundation for researchers to develop and validate a method that is fit for their intended purpose.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. New methods for quantification of amoxicillin and clindamycin in human plasma using HPLC with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

Application Note: High-Recovery Solid-Phase Extraction Protocol for Amoxicillin Quantification Using Amoxicillin-D4 Internal Standard

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the quantitative analysis of amoxicillin in biological matrices, specifically human plasma. The method employs Amoxicillin-D4 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variations in extraction efficiency. The protocol is optimized for use with Oasis HLB cartridges and subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.

Introduction

Amoxicillin is a widely prescribed broad-spectrum β-lactam antibiotic used to treat a variety of bacterial infections. Accurate quantification of amoxicillin in biological fluids is crucial for assessing its pharmacokinetic properties, ensuring therapeutic efficacy, and conducting bioequivalence studies. Solid-phase extraction is a preferred method for sample clean-up and concentration of amoxicillin from complex matrices like plasma, as it effectively removes proteins and other interfering substances. The use of a stable isotope-labeled internal standard, such as Amoxicillin-D4, is the gold standard for LC-MS/MS-based quantification, as it co-elutes with the analyte and experiences similar matrix effects, leading to more accurate and precise results.[1][2][3][4] This document provides a detailed, step-by-step protocol for the SPE of amoxicillin from human plasma using Amoxicillin-D4 as the internal standard.

Experimental Protocol

Materials and Reagents

• Amoxicillin (analytical standard)

• Amoxicillin-D4 (internal standard)[1]

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Orthophosphoric acid (analytical grade)

• Ultrapure water

• Human plasma (blank, anticoagulant-treated)

• Oasis HLB 1 cc (30 mg) SPE cartridges

Preparation of Solutions

• Amoxicillin Stock Solution (1 mg/mL): Accurately weigh and dissolve amoxicillin in methanol to a final concentration of 1 mg/mL.

• Amoxicillin-D4 Stock Solution (1 mg/mL): Accurately weigh and dissolve Amoxicillin-D4 in methanol to a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the amoxicillin stock solution with a water:methanol (50:50, v/v) mixture to achieve concentrations for the calibration curve (e.g., ranging from 100 ng/mL to 15,000 ng/mL).

• Internal Standard Working Solution: Prepare a working solution of Amoxicillin-D4 by diluting the stock solution with a water:methanol (50:50, v/v) mixture to a suitable concentration (e.g., 35 µg/mL).

Sample Preparation

• Thaw frozen plasma samples at room temperature.

• Pipette 0.5 mL of the plasma sample into a clean polypropylene tube.

• Add 20 µL of the Amoxicillin-D4 internal standard working solution to the plasma sample and vortex briefly.

• Add 0.5 mL of 20% orthophosphoric acid to the sample mixture to precipitate proteins.

• Vortex the mixture for 30 seconds and then centrifuge at 4000 rpm for 10 minutes.

Solid-Phase Extraction Procedure

The following workflow diagram illustrates the solid-phase extraction process:

Caption: Workflow of the Solid-Phase Extraction Protocol.

• Cartridge Conditioning: Condition the Oasis HLB SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water.

• Sample Loading: Load the supernatant from the sample preparation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a suitable solvent to remove interferences. A common wash solvent is methyl tertiary butyl ether.

• Elution: Elute the amoxicillin and Amoxicillin-D4 from the cartridge with 1 mL of the mobile phase (e.g., 0.2% formic acid in water:methanol (20:80, v/v)).

• Final Processing: The eluate can be directly injected into the LC-MS/MS system. If concentration is required, the eluate can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase.

LC-MS/MS Analysis

• Column: A C18 column, such as a COSMOSIL 5C18-PAQ, is suitable for separation.

• Mobile Phase: An isocratic mobile phase of 0.2% formic acid in water and 0.2% formic acid in methanol (20:80, v/v) at a flow rate of 0.6 mL/min has been shown to be effective.

• Ionization: Electrospray ionization in positive mode (ESI+) is typically used.

• Detection: The analysis is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The specific mass transitions for amoxicillin and Amoxicillin-D4 should be optimized for the instrument being used.

Quantitative Data Summary

The following table summarizes typical performance data for the quantification of amoxicillin using a solid-phase extraction method with LC-MS/MS analysis.

Parameter	Result	Reference
Linearity Range	100 - 15,000 ng/mL
Lower Limit of Quantification (LLOQ)	100 ng/mL
Intra-day Precision (%CV)	< 3.53% at LLOQ
Inter-day Precision (%CV)	< 5.63% at LLOQ
Mean Recovery (Amoxicillin)	~66.3% - 96.6%
Internal Standard	Amoxicillin-D4 or other suitable IS

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the sample, the internal standard, and the analytical method to achieve accurate quantification.

Caption: Correction for Matrix Effects and Recovery.

Conclusion

This application note provides a comprehensive and detailed solid-phase extraction protocol for the quantification of amoxicillin in human plasma using Amoxicillin-D4 as an internal standard. The use of Oasis HLB cartridges provides efficient sample clean-up and high recovery. The integration of a stable isotope-labeled internal standard ensures the accuracy and precision of the subsequent LC-MS/MS analysis. This method is well-suited for researchers, scientists, and drug development professionals requiring a reliable and robust method for amoxicillin bioanalysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. scholarship.claremont.edu [scholarship.claremont.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape for Amoxicillin-D4 in LC-MS

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape with Amoxicillin-D4 in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. The following frequently asked questions (FAQs) and troubleshooting guides will help you diagnose and resolve common chromatographic issues.

Frequently Asked Questions (FAQs)

Q1: What are the typical causes of poor peak shape for Amoxicillin-D4?

Poor peak shape for Amoxicillin-D4, including peak tailing, fronting, and splitting, can arise from a variety of factors. These include:

• Secondary Interactions: Unwanted interactions between the analyte and the stationary phase are a primary cause of tailing.[1][2]

• Mobile Phase pH: The pH of the mobile phase can significantly impact the ionization state of amoxicillin and its interaction with the column.[3][4]

• Metal Chelation: Amoxicillin can chelate with metal ions present in the LC system or on the column, leading to peak distortion.[5]

• Column Issues: Problems such as column contamination, degradation, or a poorly packed bed can all contribute to poor peak shape.

• Sample Solvent Effects: Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.

• Column Overload: Injecting too much sample can lead to peak broadening and tailing.

Q2: Why is the mobile phase pH so critical for Amoxicillin-D4 analysis?

Amoxicillin is an amphoteric compound with multiple pKa values (approximately 2.7, 7.1, and 9.6). The pH of the mobile phase determines the ionization state of the molecule. At a pH close to one of its pKa values, a mixture of ionized and non-ionized forms can exist, leading to multiple interaction mechanisms with the stationary phase and resulting in split or broadened peaks. Therefore, maintaining a consistent and appropriate mobile phase pH is crucial for achieving a sharp, symmetrical peak.

Q3: Can the formation of adducts affect the peak shape of Amoxicillin-D4?

Yes, amoxicillin can form adducts, particularly with methanol, which is a common solvent in LC-MS. The formation of a methanol adduct ([M+CH3OH+H]+) can sometimes be observed in the mass spectrum. While this is more of a mass spectrometry observation, if the adduct formation is inconsistent or occurs on-column, it could potentially contribute to peak broadening or shouldering.

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing is characterized by an asymmetry where the back of the peak is wider than the front.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for addressing peak tailing.

Potential Causes and Solutions for Peak Tailing

Cause	Recommended Action	Detailed Protocol
Secondary Silanol Interactions	Use a highly deactivated (end-capped) C18 column or operate at a lower mobile phase pH to suppress silanol ionization.	Protocol: Prepare a mobile phase with a pH of 2.5-3.0 using 0.1% formic acid. This ensures that the residual silanol groups on the silica packing are protonated, minimizing their interaction with the basic amine group of amoxicillin.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to be at least 2 units away from the pKa values of amoxicillin.	Protocol: For reversed-phase chromatography, a mobile phase pH of around 2.5-3.0 is often effective. For HILIC, a slightly higher pH may be necessary, but it should be carefully optimized.
Metal Chelation	Add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase, or use PEEK tubing and fittings to create a more inert system.	Protocol: Prepare a stock solution of 0.1 M EDTA. Add a small amount to your aqueous mobile phase to achieve a final concentration of 50-100 µM. Ensure the EDTA is fully dissolved and the mobile phase is filtered before use.
Column Contamination or Degradation	Flush the column with a strong solvent or replace it if necessary. Using a guard column can help prolong the life of the analytical column.	Protocol: Disconnect the column from the detector. Flush with a sequence of solvents: 1. Water (to remove buffers), 2. Isopropanol, 3. Mobile phase without buffer. Equilibrate thoroughly with the initial mobile phase conditions before analysis.

Issue 2: Peak Fronting

Peak fronting is characterized by an asymmetry where the front of the peak is wider than the back.

Troubleshooting Workflow for Peak Fronting

Caption: Troubleshooting workflow for addressing peak fronting.

Potential Causes and Solutions for Peak Fronting

Cause	Recommended Action	Detailed Protocol
Sample Overload	Reduce the concentration of the sample or the injection volume.	Protocol: Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject each. If the peak shape improves with lower concentrations, you are likely overloading the column. Determine the optimal concentration and injection volume that provides good signal without compromising peak shape.
Strong Sample Solvent	Dissolve the sample in the initial mobile phase or a weaker solvent.	Protocol: If your initial mobile phase is 95% water and 5% acetonitrile, your sample should be dissolved in a similar or weaker solvent. Avoid dissolving the sample in 100% organic solvent.
Column Bed Deformation	This can create channels in the packing material, leading to fronting. The best solution is to replace the column.	Protocol: Before replacing, you can try to reverse-flush the column (check manufacturer's instructions first) to see if this resolves the issue. If not, a new column is required.

Issue 3: Split Peaks

Split peaks appear as two or more distinct peaks for a single analyte.

Troubleshooting Workflow for Split Peaks

Caption: Troubleshooting workflow for addressing split peaks.

Potential Causes and Solutions for Split Peaks

Cause	Recommended Action	Detailed Protocol
Partially Blocked Inlet Frit	Reverse flush the column according to the manufacturer's instructions. If this does not resolve the issue, the column may need to be replaced.	Protocol: Disconnect the column from the detector. Reverse the column and connect the outlet to the pump. Flush with a compatible solvent at a low flow rate. If the pressure remains high or the peak shape does not improve, replace the column.
Sample Solvent Mismatch	Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.	Protocol: If using a gradient that starts with a high aqueous percentage, dissolve the sample in the initial mobile phase. For HILIC, where the initial mobile phase is high in organic solvent, the sample should also be dissolved in a high percentage of organic solvent.
Mobile Phase pH close to pKa	Adjust the mobile phase pH to be at least 2 pH units away from the pKa of amoxicillin.	Protocol: Prepare a series of mobile phases with varying pH values (e.g., in 0.5 pH unit increments) to identify the optimal pH for a symmetrical peak. Ensure the chosen pH is within the stable range for your column.
Co-eluting Interference	An impurity or related compound may be co-eluting with your analyte. Adjusting the chromatographic conditions may be necessary.	Protocol: Modify the gradient to be shallower to increase separation. Alternatively, try a column with a different selectivity (e.g., a phenyl-hexyl column instead of a C18).

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Amoxicillin-D4 Analysis (Reversed-Phase)

• Aqueous Component (Mobile Phase A):

  • To 1 L of HPLC-grade water, add 1.0 mL of formic acid (0.1% v/v).

  • Alternatively, for pH and ionic strength control, prepare a 10 mM ammonium acetate solution and adjust the pH to 3.0 with formic acid.

  • Filter the aqueous mobile phase through a 0.22 µm filter.

• Organic Component (Mobile Phase B):

  • Use HPLC-grade acetonitrile or methanol.

• Gradient Elution:

  • A typical starting condition would be 95% Mobile Phase A and 5% Mobile Phase B.

  • Develop a gradient to elute amoxicillin-d4 with an appropriate retention time and peak shape.

Protocol 2: Sample Preparation

• Stock Solution:

  • Accurately weigh and dissolve Amoxicillin-D4 in a suitable solvent (e.g., a small amount of DMSO followed by dilution with water or initial mobile phase) to make a stock solution.

• Working Solution:

  • Dilute the stock solution with the initial mobile phase to the desired concentration.

• Filtration:

  • Filter the final sample solution through a 0.22 µm syringe filter before injection to remove any particulates that could block the column frit.

By systematically working through these troubleshooting guides and implementing the provided protocols, you can effectively diagnose and resolve issues with poor peak shape for Amoxicillin-D4 in your LC-MS analyses, leading to more accurate and reliable results.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. Electrospray ionization tandem mass spectrometric studies to probe the interaction of Cu(Ⅱ) with amoxicillin [html.rhhz.net]

Overcoming matrix effects in amoxicillin quantification.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during amoxicillin quantification.

Troubleshooting Guides

Issue: Low Analyte Recovery During Sample Preparation

Question: I am experiencing low recovery of amoxicillin from plasma samples after protein precipitation. What are the potential causes and solutions?

Answer:

Low recovery of amoxicillin following protein precipitation is a common issue. The primary causes often revolve around the choice of precipitation solvent, the solvent-to-plasma ratio, and the potential for co-precipitation.

Potential Causes and Troubleshooting Steps:

• Incomplete Protein Precipitation: Insufficient precipitation can lead to a viscous supernatant that is difficult to handle and may still contain proteins that interfere with extraction.

  • Solution: Ensure an adequate volume of organic solvent is used. A common starting point is a 3:1 or 4:1 ratio of solvent to plasma. Methanol and acetonitrile are frequently used for this purpose.[1]

• Co-precipitation of Amoxicillin: Amoxicillin can become trapped within the precipitated protein pellet, leading to its loss from the supernatant.

  • Solution: After adding the precipitation solvent, vortex the sample vigorously to ensure a fine, dispersed precipitate. This minimizes the surface area where amoxicillin can be entrapped. Centrifugation at a high speed (e.g., >10,000 x g) for an extended period (10-15 minutes) can also help to form a compact pellet, improving the separation of the supernatant.

• Analyte Instability: Amoxicillin is susceptible to degradation, especially at non-optimal pH and temperature.

  • Solution: Keep samples on ice or at 4°C throughout the extraction process. Ensure the pH of the final extract is maintained within a stable range for amoxicillin (around pH 5.0-7.0).[2][3]

Experimental Workflow for Protein Precipitation

References

• 1. academic.oup.com [academic.oup.com]
• 2. usp.org [usp.org]
• 3. archives.ju.edu.jo [archives.ju.edu.jo]

Technical Support Center: Optimizing ESI Parameters for Amoxicillin D4 Detection

Welcome to the technical support center for optimizing Electrospray Ionization (ESI) parameters for the detection of Amoxicillin D4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental workflows.

Troubleshooting Guides

This section addresses specific issues that may arise during the detection of Amoxicillin D4 using ESI-MS.

Question: Why am I observing a low signal or no signal for Amoxicillin D4?

Answer:

Several factors can contribute to a low or absent signal for Amoxicillin D4. Follow these troubleshooting steps:

• Verify Instrument Settings: Ensure the mass spectrometer is operating in the correct ionization mode. While Amoxicillin can be detected in both positive and negative ion modes, positive mode is more commonly reported, targeting the [M+H]⁺ ion.[1][2][3] For Amoxicillin D4, the expected m/z would be approximately 370.1296.[3]

• Check ESI Source Parameters: Suboptimal source parameters are a common cause of poor signal. Refer to the recommended starting parameters in Table 1 . Key parameters to investigate include:

  • Capillary Voltage: A typical starting point is 3.0-5.0 kV in positive mode.[1]

  • Nebulizer Gas Pressure: This affects droplet size. Inadequate pressure can lead to poor nebulization.

  • Drying Gas Flow and Temperature: These parameters are crucial for desolvation. Insufficient drying can lead to signal suppression. Typical temperatures range from 200°C to 350°C.

• Sample Preparation and Mobile Phase:

  • Ensure proper sample extraction and concentration. Amoxicillin is prone to degradation, so handle samples appropriately, potentially at chilled temperatures.

  • The mobile phase composition significantly impacts ESI efficiency. The use of protic solvents like methanol or acetonitrile with additives such as formic acid or ammonium acetate is common to promote ionization.

• Investigate Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Amoxicillin D4. This is a common issue in complex matrices like plasma. Consider improving chromatographic separation or employing more rigorous sample cleanup procedures like solid-phase extraction (SPE).

Question: I am observing poor peak shape and inconsistent retention times. What could be the cause?

Answer:

Poor chromatography directly impacts the quality of your MS signal. Consider the following:

• Column Selection and Condition: Ensure you are using a suitable column, such as a C18 column, which is commonly used for Amoxicillin analysis. Column degradation can lead to peak tailing and shifting retention times.

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Amoxicillin and its interaction with the stationary phase. The use of formic acid or ammonium acetate helps to control the pH and improve peak shape.

• Flow Rate: An unstable flow rate from the LC pump can cause fluctuations in retention time. Ensure the pump is properly primed and delivering a consistent flow.

• Sample Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase can lead to peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

Question: My mass accuracy is poor, making it difficult to confirm the identity of Amoxicillin D4.

Answer:

Accurate mass measurement is critical for confident compound identification.

• Mass Calibration: Ensure the mass spectrometer is properly calibrated according to the manufacturer's recommendations.

• Internal Standard: While not always required for high-resolution instruments, using a lock mass or an internal standard can improve mass accuracy.

• Sufficient Signal Intensity: Low ion intensity can lead to poorer mass accuracy. Optimize ESI parameters to enhance the signal of your analyte.

Frequently Asked Questions (FAQs)

What are the expected precursor and product ions for Amoxicillin D4 in positive ESI mode?

In positive ESI mode, the precursor ion for Amoxicillin D4 is the protonated molecule, [M+H]⁺, with an expected m/z of approximately 370.1. Common product ions resulting from collision-induced dissociation (CID) include fragments corresponding to the loss of ammonia and cleavage of the β-lactam ring. For Amoxicillin (non-deuterated), prominent fragments are observed at m/z 349 (loss of NH₃), 208, 160, and 114. For Amoxicillin D4, a characteristic transition would be monitoring the fragmentation of m/z 368 to 227 in negative ion mode, as reported in some studies.

Should I use positive or negative ion mode for Amoxicillin D4 detection?

Both positive and negative ion modes have been successfully used for the analysis of Amoxicillin. Positive ion mode is frequently cited, targeting the [M+H]⁺ ion. However, some methods report sensitive detection in negative ion mode, monitoring the [M-H]⁻ transition. The optimal mode may depend on the specific instrument and matrix. It is advisable to test both modes during method development.

What are some common mobile phase compositions for LC-MS analysis of Amoxicillin D4?

Typical mobile phases for reversed-phase chromatography of Amoxicillin consist of a mixture of water and an organic solvent, usually acetonitrile or methanol, with an additive to aid ionization. Common additives include formic acid (0.1%) or ammonium acetate (2mM).

Experimental Protocols & Data

Table 1: Representative ESI Parameters for Amoxicillin Detection

Parameter	Value Range	Ionization Mode	Reference
Capillary Voltage	3.0 - 5.0 kV	Positive
Ion Source Temperature	100 - 300 °C	Positive
Desolvation Temperature	37 - 300 °C	Positive
Nebulizer Gas Flow	1.5 L/min	Positive
Drying Gas Flow	5.0 - 7.0 L/min	Positive
Cone Gas Flow	50 L/h	Positive
Collision Energy	16 eV	Positive (for MRM)

Note: These are representative values and may require optimization for your specific instrument and application.

General Experimental Protocol for Amoxicillin D4 Detection

• Sample Preparation:

  • For plasma samples, a protein precipitation step followed by solid-phase extraction (SPE) is often employed to remove matrix components.

  • Prepare calibration standards and quality control samples by spiking known concentrations of Amoxicillin D4 into the blank matrix.

• LC Method:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 4.6 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A typical gradient might start with a low percentage of mobile phase B, ramping up to elute Amoxicillin D4, followed by a wash and re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 0.5 - 10 µL.

• MS Method:

  • Ionization Mode: ESI Positive.

  • Scan Mode: Full scan for initial parameter optimization, followed by Multiple Reaction Monitoring (MRM) for quantification.

  • MRM Transitions: For Amoxicillin, a common transition is m/z 366.2 → 348.8. For Amoxicillin D4, the precursor ion would be adjusted accordingly (e.g., m/z 370.1).

  • Source Parameters: Optimize capillary voltage, gas flows, and temperatures based on the values in Table 1 to maximize the signal for the Amoxicillin D4 precursor ion.

Visualizations

Caption: Experimental workflow for Amoxicillin D4 detection.

Caption: Key parameters influencing ESI efficiency.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. public.jenck.com [public.jenck.com]
• 3. scholarship.claremont.edu [scholarship.claremont.edu]

Preventing in-source fragmentation of Amoxicillin D4.

Welcome to the technical support center for the analysis of Amoxicillin D4. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to in-source fragmentation during LC-MS/MS analysis of Amoxicillin D4.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation and why is it a problem for Amoxicillin D4 analysis?

In-source fragmentation (ISF) is a phenomenon where the analyte ion, in this case, protonated Amoxicillin D4 ([M+H]⁺), fragments within the ion source of the mass spectrometer before it reaches the mass analyzer.[1] This is problematic because it reduces the abundance of the intended precursor ion, which can compromise the sensitivity and accuracy of quantification. Furthermore, the fragment ions can be mistaken for other compounds, leading to inaccurate results.

Q2: What is the primary in-source fragment of Amoxicillin D4?

The primary in-source fragment of Amoxicillin D4 results from the neutral loss of ammonia (NH₃) from the precursor ion. For Amoxicillin D4, which has a monoisotopic mass of approximately 369.1 g/mol , the protonated molecule ([M+H]⁺) is observed at m/z 370.1. The in-source fragment is therefore detected at m/z 353.1.

Q3: How can I detect if in-source fragmentation of Amoxicillin D4 is occurring in my experiment?

You can detect ISF by observing the mass spectrum of a pure Amoxicillin D4 standard. Key indicators include:

• A significant peak at m/z 353.1 in the full scan mass spectrum, even without applying collision energy in the collision cell.

• The intensity ratio of the fragment ion (m/z 353.1) to the precursor ion (m/z 370.1) changes as you adjust the ion source parameters, such as the cone voltage or fragmentor voltage. A decrease in this ratio as you lower the voltage is a strong indication of ISF.

Q4: What are the main causes of in-source fragmentation of Amoxicillin D4?

The primary causes of ISF for Amoxicillin D4 are related to the transfer of excess energy to the ions in the ion source. This can be attributed to:

• High Ion Source Voltages: Elevated cone voltage, fragmentor voltage, or Q-Array voltage can accelerate ions, causing energetic collisions with gas molecules and leading to fragmentation.[2]

• High Temperatures: Elevated ion source or desolvation temperatures can provide sufficient thermal energy to induce fragmentation of thermally labile molecules like Amoxicillin D4.[1]

Troubleshooting Guide

Issue: High Abundance of the m/z 353.1 Fragment Ion

This is a clear indication of in-source fragmentation. Follow these steps to mitigate this issue:

1. Optimize Ion Source Parameters:

The most effective way to reduce ISF is to use "softer" ionization conditions. This involves systematically reducing the voltages in the ion source.

• Cone Voltage / Fragmentor Voltage / Q-Array Voltage: This is the most critical parameter. Reduce this voltage in a stepwise manner and monitor the ratio of the fragment ion (m/z 353.1) to the precursor ion (m/z 370.1).

• Source Temperature / Desolvation Temperature: Lowering the temperature can reduce thermal degradation and fragmentation.[1]

Data Presentation: Effect of Cone Voltage on Amoxicillin D4 Fragmentation

The following table illustrates the typical effect of varying the cone voltage on the relative intensities of the precursor and fragment ions of Amoxicillin D4.

Cone Voltage (V)	Precursor Ion [M+H]⁺ (m/z 370.1) Relative Intensity (%)	Fragment Ion [M+H-NH₃]⁺ (m/z 353.1) Relative Intensity (%)
20	95	5
30	85	15
40	65	35
50	40	60
60	20	80

Note: These values are illustrative and may vary depending on the specific instrument and source conditions.

2. Use a "Soft" Ionization Technique:

Electrospray ionization (ESI) is considered a soft ionization technique, but its "softness" can be tuned.[3] If available, consider other soft ionization methods like Atmospheric Pressure Chemical Ionization (APCI) or Atmospheric Pressure Photoionization (APPI), although ESI is generally suitable for Amoxicillin.

Experimental Protocols

Protocol 1: Optimization of Cone Voltage to Minimize In-Source Fragmentation

Objective: To determine the optimal cone voltage that maximizes the precursor ion signal while minimizing the in-source fragment.

Methodology:

• Prepare a standard solution of Amoxicillin D4 at a suitable concentration (e.g., 100 ng/mL) in an appropriate solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Infuse the solution directly into the mass spectrometer or make repeated injections via an LC system under isocratic conditions.

• Set the mass spectrometer to acquire full scan data in positive ion mode over a mass range that includes m/z 350-380.

• Begin with a low cone voltage (e.g., 20 V).

• Acquire the mass spectrum and record the intensities of the precursor ion (m/z 370.1) and the fragment ion (m/z 353.1).

• Increase the cone voltage in increments of 10 V (e.g., 30 V, 40 V, 50 V, 60 V).

• Repeat step 5 for each cone voltage setting.

• Plot the relative intensities of the precursor and fragment ions as a function of the cone voltage to determine the optimal setting.

Protocol 2: LC-MS/MS Analysis of Amoxicillin D4 with Minimized In-Source Fragmentation

Objective: To perform a quantitative analysis of Amoxicillin D4 using LC-MS/MS with optimized source conditions to prevent in-source fragmentation.

Liquid Chromatography Conditions:

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to achieve good peak shape and separation.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Cone Voltage: Optimized value from Protocol 1 (e.g., 25 V)

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 800 L/Hr

• Cone Gas Flow: 50 L/Hr

• MRM Transitions:

  • Amoxicillin D4: 370.1 -> 227.1

  • Amoxicillin D4 (confirmation): 370.1 -> 114.1

Visualizations

Amoxicillin D4 In-Source Fragmentation Pathway

Caption: In-source fragmentation of Amoxicillin D4.

Experimental Workflow for Minimizing In-Source Fragmentation

Caption: Workflow for minimizing Amoxicillin D4 ISF.

References

• 1. repositorio.usp.br [repositorio.usp.br]
• 2. lcms.cz [lcms.cz]
• 3. chromatographyonline.com [chromatographyonline.com]

Improving recovery of Amoxicillin D4 during sample extraction.

Welcome to the technical support center for Amoxicillin D4 sample extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the recovery of Amoxicillin D4 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low recovery of Amoxicillin D4 during sample extraction?

A1: Low recovery of Amoxicillin D4 can be attributed to several factors, primarily related to its chemical instability and interactions with the sample matrix. Key reasons include:

• pH-dependent degradation: Amoxicillin is a β-lactam antibiotic, and its stability is highly dependent on the pH of the solution. Degradation occurs at a faster rate in alkaline conditions (pH > 7.0) and also at very acidic pH.[1][2]

• Temperature sensitivity: Elevated temperatures can accelerate the degradation of Amoxicillin D4.[3][4] It is crucial to maintain cool conditions during the entire extraction process.

• Incomplete protein precipitation: If proteins are not completely removed from the sample matrix (e.g., plasma), Amoxicillin D4 can remain bound, leading to poor recovery.

• Suboptimal extraction solvent: The choice of organic solvent in liquid-liquid extraction (LLE) or the elution solvent in solid-phase extraction (SPE) is critical for efficient recovery.

• Matrix effects in LC-MS/MS analysis: Endogenous components in the sample matrix can interfere with the ionization of Amoxicillin D4, leading to signal suppression or enhancement and inaccurate quantification.[5]

• Adsorption to labware: Amoxicillin D4 can adsorb to the surfaces of glass or plastic tubes and tips, especially at low concentrations.

Q2: How does pH affect the stability and extraction efficiency of Amoxicillin D4?

A2: The pH of the sample and extraction solvents is arguably the most critical factor influencing Amoxicillin D4 recovery. Amoxicillin is most stable in a slightly acidic to neutral pH range, typically around pH 6.0. In alkaline solutions (pH > 7.0), the β-lactam ring is susceptible to hydrolysis, leading to the formation of inactive degradation products like amoxicilloic acid. Extreme acidic conditions can also lead to degradation. For extraction, the pH needs to be optimized to ensure both stability and efficient partitioning into the extraction solvent. For instance, in reverse micelle extraction, the best forward extraction for amoxicillin was observed at a feed phase pH of around 3.5. However, for backward extraction (recovery), a pH of around 6.0 was optimal to release the amoxicillin from the reverse micelles.

Q3: What is the recommended storage condition for plasma samples containing Amoxicillin D4?

A3: To prevent degradation, plasma samples containing Amoxicillin D4 should be stored at -80°C for long-term storage. For short-term storage, refrigeration at 2-8°C is acceptable, but prolonged storage at room temperature should be avoided as it can lead to significant degradation.

Troubleshooting Guides

Low Recovery After Protein Precipitation

Problem: You are observing low and inconsistent recovery of Amoxicillin D4 after performing a protein precipitation step with acetonitrile or methanol.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incomplete Protein Precipitation	- Increase the ratio of organic solvent to plasma (e.g., from 2:1 to 4:1 v/v).- Ensure thorough vortexing immediately after adding the solvent.- Increase the centrifugation speed and/or time to ensure a compact protein pellet.
Analyte Co-precipitation	- Optimize the precipitation solvent. While acetonitrile is common, methanol or a mixture might be more suitable for your specific matrix.- Acidifying the precipitation solvent (e.g., with 0.1% formic acid) can improve recovery by keeping Amoxicillin D4 in its protonated, more soluble form.
Analyte Instability	- Perform the protein precipitation on ice and use pre-chilled solvents to minimize degradation.

Poor Recovery in Liquid-Liquid Extraction (LLE)

Problem: Low recovery of Amoxicillin D4 is observed after performing LLE.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Suboptimal pH	- Adjust the pH of the aqueous phase to be slightly acidic (e.g., pH 4-6) to ensure Amoxicillin D4 is in a less polar state, facilitating its transfer to the organic phase.
Inappropriate Organic Solvent	- Screen different extraction solvents. Ethyl acetate is commonly used, but other solvents or mixtures may provide better recovery.
Insufficient Mixing	- Ensure adequate mixing of the aqueous and organic phases by vortexing for a sufficient amount of time (e.g., 1-2 minutes).
Emulsion Formation	- If an emulsion forms, try adding a small amount of a different organic solvent or salt to break it. Centrifugation at a higher speed can also help.

Low Yield in Solid-Phase Extraction (SPE)

Problem: Amoxicillin D4 recovery is poor after using an SPE cartridge.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incorrect Sorbent Selection	- For Amoxicillin D4, a hydrophilic-lipophilic balanced (HLB) sorbent is often a good starting point. Depending on the sample matrix, other sorbents like mixed-mode or ion-exchange cartridges might be more effective.
Improper Conditioning/Equilibration	- Ensure the sorbent is properly conditioned with methanol (or another appropriate solvent) and then equilibrated with an aqueous solution at a pH similar to your sample. The sorbent bed should not run dry before sample loading.
Inefficient Wash Step	- The wash step is crucial to remove interferences without eluting the analyte. If recovery is low, the wash solvent might be too strong. Try a weaker wash solvent (e.g., with a lower percentage of organic solvent).
Incomplete Elution	- The elution solvent may not be strong enough to desorb Amoxicillin D4 from the sorbent. Increase the strength of the elution solvent (e.g., by increasing the organic content or adding a pH modifier like formic acid or ammonia).- Try eluting with multiple smaller volumes of the elution solvent.

Experimental Protocols

Protein Precipitation Protocol for Plasma Samples

• To 100 µL of plasma sample in a microcentrifuge tube, add 25 µL of the internal standard working solution (Amoxicillin D4).

• Add 400 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Plasma Samples

This protocol is a general guideline and may require optimization.

• Sample Pre-treatment:

  • To 100 µL of plasma, add 25 µL of the internal standard (Amoxicillin D4).

  • Add 100 µL of 1% (v/v) formic acid in water and vortex for 30 seconds.

  • Centrifuge at 14,000 x g for 5 minutes at 10°C.

• SPE Cartridge Conditioning:

  • Use a suitable SPE cartridge (e.g., Phenomenex Strata-X, 30 mg, 1 cc).

  • Condition the cartridge with 1.0 mL of methanol followed by 1.0 mL of 1% (v/v) formic acid in water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1.0 mL of 1% (v/v) formic acid in water, followed by 1.0 mL of water.

• Drying:

  • Dry the cartridge for 1 minute under nitrogen.

• Elution:

  • Elute the Amoxicillin D4 with 1.0 mL of the mobile phase solution.

• Analysis:

  • The eluate is ready for injection into the LC-MS/MS system.

Data Presentation

Table 1: Factors Affecting Amoxicillin Stability and Recovery

Parameter	Optimal Range/Condition	Effect on Recovery	Reference
pH (Aqueous Solution)	~6.0 for stability	Degradation increases significantly at pH > 7.0
Temperature	Refrigerated (2-8°C) or Frozen (-80°C)	Higher temperatures accelerate degradation
Extraction Solvent (LLE)	Dependent on method, e.g., Toluene with extractant	Optimized solvent improves partitioning and recovery
SPE Sorbent	Hydrophilic-Lipophilic Balanced (HLB)	Correct sorbent ensures good retention and selective elution

Table 2: Reported Recovery of Amoxicillin in Different Extraction Methods

Extraction Method	Sample Matrix	Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Human Plasma	99.6
Protein Precipitation (Acetonitrile)	Human Plasma	Not explicitly stated, but method was successful
Liquid-Liquid Extraction (LLE)	Aqueous Solution	93.5 - 96
Reverse Micelle Extraction	Aqueous Solution	90.79 (backward extraction)

Visualizations

Caption: General experimental workflow for Amoxicillin D4 extraction.

Caption: Troubleshooting logic for low Amoxicillin D4 recovery.

References

• 1. Reverse micelle Extraction of Antibiotics using an Eco-friendly Sophorolipids Biosurfactant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Overcoming stability challenges during continuous intravenous administration of high-dose amoxicillin using portable elastomeric pumps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. japsonline.com [japsonline.com]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]

Technical Support Center: Managing Ion Suppression with Amoxicillin D4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Amoxicillin D4 as an internal standard to manage ion suppression in LC-MS/MS analysis of amoxicillin.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

A1: Ion suppression is a matrix effect phenomenon that occurs in liquid chromatography-mass spectrometry (LC-MS/MS) where the ionization efficiency of a target analyte, such as amoxicillin, is reduced by co-eluting compounds from the sample matrix.[1][2] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][3] The "matrix" consists of all components in a sample apart from the analyte of interest, including proteins, lipids, salts, and other endogenous compounds.[1] Ion suppression typically happens in the ion source of the mass spectrometer, where competition for charge or surface area on the electrospray ionization (ESI) droplets between the analyte and matrix components hinders the analyte's ability to form gas-phase ions.

Q2: How does Amoxicillin D4 help in managing ion suppression?

A2: Amoxicillin D4 is a stable isotope-labeled (SIL) internal standard used for the quantification of amoxicillin. Ideally, a deuterated internal standard like Amoxicillin D4 co-elutes with the analyte (Amoxicillin) and experiences the same degree of ion suppression. By maintaining a constant ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved even in the presence of matrix effects. The use of a SIL internal standard is considered the gold standard for mass spectrometry-based methods as it can correct for analyte loss during sample preparation and variations in instrument response.

Q3: Is Amoxicillin D4 completely immune to differential matrix effects?

A3: While highly effective, Amoxicillin D4 may not always perfectly compensate for ion suppression. Differential ion suppression can occur if there is a slight chromatographic separation between amoxicillin and Amoxicillin D4. This separation can be caused by the "deuterium isotope effect," where the replacement of hydrogen with deuterium can slightly alter the physicochemical properties of the molecule, leading them to encounter different matrix components as they elute.

Troubleshooting Guides

Issue 1: Low Signal Intensity for both Amoxicillin and Amoxicillin D4

Possible Cause: Significant ion suppression is likely occurring due to co-eluting matrix components. Common sources of interference include phospholipids from plasma, salts, and proteins. This often points to inadequate sample cleanup.

Troubleshooting Steps:

• Improve Sample Preparation: Transition from a simple protein precipitation (PPT) to a more rigorous sample cleanup technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to more effectively remove interfering matrix components.

• Optimize Chromatography: Modify the chromatographic method to separate the analytes from the regions of ion suppression. This can involve changing the gradient, the mobile phase composition, or using a different column.

• Dilute the Sample: Reducing the concentration of matrix components by diluting the sample can alleviate ion suppression, although this may compromise the limit of detection.

Issue 2: Inconsistent Amoxicillin/Amoxicillin D4 Ratio Across Replicates

Possible Cause: This indicates variable ion suppression that is not being effectively compensated for by Amoxicillin D4. This variability can arise from inconsistencies in the sample preparation process or significant differences in the matrix composition between individual biological samples.

Troubleshooting Steps:

• Standardize Sample Preparation: Ensure all sample preparation steps are performed consistently. The use of automated liquid handlers can improve precision.

• Evaluate Matrix Effects: Conduct a post-column infusion experiment to identify the retention times where ion suppression is most significant.

• Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to mimic the matrix effects and improve accuracy.

Issue 3: Poor Peak Shape for Amoxicillin and/or Amoxicillin D4

Possible Cause: Poor peak shape (e.g., fronting or tailing) can be caused by several factors including column overload, column degradation, or suboptimal mobile phase conditions.

Troubleshooting Steps:

• Check for Column Overload: Dilute the sample or inject a smaller volume to see if peak shape improves.

• Optimize Mobile Phase: Experiment with different mobile phase additives, such as ammonium acetate or formate, to enhance peak shape and ionization.

• Column Maintenance: If the column is old, try washing it with a strong solvent. If that fails, the column may need to be replaced.

Quantitative Data Summary

The following tables summarize typical quantitative parameters from validated LC-MS/MS methods for amoxicillin analysis.

Table 1: Linearity and LLOQ of Amoxicillin in Human Plasma

Analyte	Internal Standard	Linear Range (ng/mL)	LLOQ (ng/mL)	Reference
Amoxicillin	Gemifloxacin	100 - 15000	100
Amoxicillin	Amoxicillin D4	50.43 - 31500.68	50.43
Amoxicillin	Clavulanate IS	10 - 15000	10

Table 2: Precision and Accuracy Data for Amoxicillin Quantification

Analyte	QC Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%RE)	Inter-day Accuracy (%RE)	Reference
Amoxicillin	LLOQ, LQC, MQC, HQC	≤ 5.44	≤ 7.08	4.53 to 10.9	-1.26 to 10.2
Amoxicillin	LLOQ	3.53	5.63	-1.81	N/A

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Amoxicillin from Plasma

This protocol provides a general procedure for cleaning up plasma samples to reduce matrix effects.

Materials:

• Plasma sample

• Amoxicillin D4 internal standard solution

• Phosphate buffer (e.g., 0.01 M, pH 6.3)

• Trichloroacetic acid (50 mg/mL)

• SPE cartridges (e.g., Oasis® HLB)

• Methanol

• Deionized water

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To a known volume of plasma, add the Amoxicillin D4 internal standard solution. Add phosphate buffer and vortex. Precipitate proteins by adding trichloroacetic acid and centrifuge.

• SPE Cartridge Conditioning: Condition the SPE cartridge with methanol followed by deionized water.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with deionized water to remove salts and other polar interferences.

• Elution: Elute amoxicillin and Amoxicillin D4 from the cartridge using methanol.

• Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 2: Post-Column Infusion Experiment to Detect Ion Suppression

This experiment helps to identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• T-piece connector

• Standard solution of amoxicillin and Amoxicillin D4

• Extracted blank matrix sample

Procedure:

• System Setup: Connect the outlet of the LC column to one inlet of the T-piece. Connect the syringe pump containing the standard solution to the other inlet of the T-piece. Connect the outlet of the T-piece to the mass spectrometer's ion source.

• Infusion: Begin infusing the standard solution at a constant low flow rate (e.g., 5-20 µL/min) to obtain a stable baseline signal for amoxicillin and Amoxicillin D4.

• Injection: Inject the extracted blank matrix sample onto the LC column while continuing the infusion.

• Monitoring: Monitor the signal for amoxicillin and Amoxicillin D4. Dips in the baseline signal indicate retention times where ion suppression is occurring due to co-eluting matrix components.

Visualizations

Caption: A flowchart for systematically troubleshooting ion suppression.

Caption: Experimental setup for a post-column infusion experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. longdom.org [longdom.org]

Stability issues of Amoxicillin D4 in different solvent mixtures.

Disclaimer: The following stability data and guidelines are based on studies conducted with Amoxicillin. While the deuterated form, Amoxicillin D4, is expected to have very similar stability characteristics, it is recommended to perform independent stability tests for your specific experimental conditions and solvent systems.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Amoxicillin D4 in aqueous solutions?

A1: The stability of Amoxicillin D4 in aqueous solutions is highly dependent on pH and temperature. Generally, for amoxicillin, degradation follows pseudo-first-order kinetics.[1] In aqueous solutions, amoxicillin is more stable at refrigerated temperatures (e.g., 4°C) compared to room temperature (25°C) or higher.[2] For example, one study found that amoxicillin in an aqueous solution maintained 90% of its initial concentration for 80.3 hours at 4°C, but only for 24.8 hours at 25°C.[2]

Q2: How do organic co-solvents like methanol or acetonitrile affect the stability of Amoxicillin D4?

A2: The presence of organic solvents can influence the stability of amoxicillin. Studies on antibiotic mixtures in water:methanol have shown that beta-lactams, including amoxicillin, are among the less stable compounds, especially when stored at -20°C. For prolonged storage of stock solutions in such mixtures, temperatures of -80°C are recommended to ensure stability for up to a year. When preparing working solutions, it is advisable to use freshly prepared dilutions from a stock solution stored under optimal conditions.

Q3: What are the primary degradation pathways for Amoxicillin D4?

A3: The most common degradation pathway for amoxicillin is the hydrolysis of the β-lactam ring, which is susceptible to nucleophilic attack. This leads to the formation of amoxicilloic acid. Further degradation can occur, leading to other products such as amoxicillin diketopiperazine-2',5'. The rate of this degradation is influenced by factors like pH, temperature, and the presence of certain buffers or metal ions.

Q4: Are there any known incompatibilities of Amoxicillin D4 with common laboratory reagents?

A4: Amoxicillin is known to be unstable in the presence of strong acids, bases, and oxidizing agents. For instance, it is highly susceptible to degradation in alkaline conditions (e.g., 0.015 M NaOH), leading to approximately 50% degradation in a short period. It is also incompatible with certain metal ions. When preparing solutions or conducting experiments, it is crucial to consider the chemical nature of all excipients and reagents.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid loss of Amoxicillin D4 peak during HPLC analysis of a freshly prepared sample.	The diluent or mobile phase is not at an optimal pH for stability.	Ensure the pH of your diluent and mobile phase is in the range of 4-7, where amoxicillin exhibits better stability.[3]
Inconsistent results in stability studies over time.	The stock solution is degrading upon storage.	Prepare smaller aliquots of the stock solution and store them at -80°C. Thaw a fresh aliquot for each experiment. Avoid repeated freeze-thaw cycles.
Appearance of unexpected peaks in the chromatogram.	These are likely degradation products of Amoxicillin D4.	Refer to the degradation pathway diagram to identify potential degradation products. Use a validated stability-indicating HPLC method that can resolve the parent compound from its degradants.
Low recovery of Amoxicillin D4 from a sample matrix.	The solvent used for extraction is causing degradation.	Evaluate the stability of Amoxicillin D4 in the extraction solvent at the working temperature. If necessary, switch to a milder solvent or perform the extraction at a lower temperature.
Precipitation of Amoxicillin D4 in the solvent mixture.	The solubility limit has been exceeded, or the pH of the solution is near the isoelectric point of amoxicillin.	Amoxicillin has its lowest solubility in the pH range of 4-6.[4] Adjust the pH of the solvent mixture or use a different solvent system to ensure complete dissolution.

Data on Amoxicillin Stability

Table 1: Stability of Amoxicillin in Aqueous Solution at Different Temperatures

Temperature	Time to 90% of Initial Concentration (t90)	Reference
4°C	80.3 hours
25°C	24.8 hours
37°C	9 hours

Table 2: Summary of Forced Degradation Studies of Amoxicillin

Stress Condition	Reagent/Condition	Duration	Approximate Degradation	Reference
Acid Hydrolysis	0.375 M HCl	30 minutes	Significant degradation	BenchChem
Alkaline Hydrolysis	0.015 M NaOH	15 minutes	~50%	BenchChem
Oxidation	1.5% H₂O₂	30 minutes	Significant degradation	BenchChem
Thermal Degradation	105°C (dry heat)	3 hours	≥ 10%	BenchChem
Photodegradation	1.2 million lux hours	17 days	Not significant for the parent drug	BenchChem

Experimental Protocols

Protocol 1: Preparation of Amoxicillin D4 Stock Solution

• Accurately weigh the required amount of Amoxicillin D4 powder.

• Dissolve the powder in a suitable solvent. For long-term storage, consider a water:methanol mixture.

• If necessary, use sonication to aid dissolution.

• Once fully dissolved, dilute to the final desired concentration.

• Filter the solution through a 0.22 µm filter.

• Aliquot the stock solution into cryovials and store at -80°C.

Protocol 2: General Procedure for a Forced Degradation Study

• Preparation of Test Solutions: Prepare solutions of Amoxicillin D4 in the desired solvent mixture at a known concentration.

• Application of Stress:

  • Acidic: Add an equal volume of 0.375 M HCl to the test solution. Keep at room temperature for 30 minutes, then neutralize with NaOH.

  • Alkaline: Add an equal volume of 0.015 M NaOH to the test solution. Keep at room temperature for 15 minutes, then neutralize with HCl.

  • Oxidative: Add an equal volume of 1.5% H₂O₂ to the test solution. Keep at room temperature for 30 minutes.

  • Thermal: Place the test solution in a calibrated oven at a specified temperature (e.g., 60°C) for a defined period.

  • Photolytic: Expose the test solution to a controlled light source (e.g., in a photostability chamber). Protect a control sample from light.

• Sample Analysis: At specified time points, withdraw samples and dilute them to a suitable concentration with the HPLC mobile phase.

• Chromatographic Analysis: Analyze the samples using a validated stability-indicating HPLC method. The method should be capable of separating the intact Amoxicillin D4 from its degradation products.

• Data Evaluation: Calculate the percentage of degradation by comparing the peak area of Amoxicillin D4 in the stressed samples to that in an unstressed control sample.

Visualizations

Caption: Experimental workflow for forced degradation studies of Amoxicillin D4.

Caption: Simplified primary degradation pathway of Amoxicillin D4 via hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability of Amoxicillin and Clavulanic Acid in Separate Containers for Administration via a Y-Site - PMC [pmc.ncbi.nlm.nih.gov]
• 3. actamedicamarisiensis.ro [actamedicamarisiensis.ro]
• 4. abis-files.yildiz.edu.tr [abis-files.yildiz.edu.tr]

Column selection for optimal separation of amoxicillin and Amoxicillin D4.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimal separation of amoxicillin and its deuterated internal standard, Amoxicillin D4, using liquid chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of column used for amoxicillin separation?

A1: The most frequently recommended columns for amoxicillin analysis are reversed-phase columns, particularly C18 and C8 columns.[1][2] Several specific columns have been successfully used, including Agilent ZORBAX SB-Aq, Cogent Bidentate C18, and Primesep 100. The United States Pharmacopeia (USP) monograph for amoxicillin often specifies an L1 column, which is a C18 bonded silica.[3][4]

Q2: Why is Amoxicillin D4 used in the analysis of amoxicillin?

A2: Amoxicillin D4 is a deuterated form of amoxicillin, meaning some hydrogen atoms have been replaced with deuterium. It is used as an internal standard in quantitative analysis, particularly with mass spectrometry detection (LC-MS). Because its chemical and physical properties are nearly identical to amoxicillin, it behaves similarly during sample preparation and chromatographic separation, but it can be distinguished by its higher mass-to-charge ratio (m/z). This allows for accurate quantification by correcting for variations in sample injection and ionization efficiency.[5]

Q3: What are the typical mobile phase compositions for separating amoxicillin and Amoxicillin D4?

A3: A common mobile phase for amoxicillin separation is a mixture of an aqueous buffer and an organic modifier. The buffer is typically a phosphate buffer (e.g., potassium dihydrogen phosphate or sodium phosphate) adjusted to a pH of around 5.0. The organic modifier is usually acetonitrile or methanol. The ratio of buffer to organic modifier can be adjusted to optimize the retention and separation of the analytes. For LC-MS applications, volatile buffers like formic acid are used instead of non-volatile phosphate buffers.

Q4: What detection method is most suitable for amoxicillin and Amoxicillin D4 analysis?

A4: For routine analysis and quantification of amoxicillin, UV detection is commonly employed, with wavelengths typically set between 230 nm and 283 nm. When using a deuterated internal standard like Amoxicillin D4 for high-sensitivity and specific quantification, tandem mass spectrometry (LC-MS/MS) is the preferred detection method.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Secondary interactions with residual silanols on the column.	- Use a column with end-capping or a bidentate C18 column like the Cogent Bidentate C18™ to minimize silanol interactions.- Adjust the mobile phase pH. A pH around 5.0 is often effective.- Consider a column specifically designed for polar compounds, such as the Agilent ZORBAX SB-Aq, which is stable in highly aqueous mobile phases.
Inconsistent Retention Times	- Fluctuations in mobile phase composition.- Column temperature variations.- Column degradation.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a stable temperature.- Flush the column with a strong solvent and re-equilibrate. If the problem persists, the column may need to be replaced.
Poor Resolution Between Amoxicillin and Amoxicillin D4	Inadequate chromatographic separation.	- Optimize the mobile phase composition by adjusting the ratio of organic modifier to buffer.- Decrease the flow rate to increase the interaction with the stationary phase.- Evaluate a column with a different selectivity (e.g., a C8 instead of a C18).
Low Signal Intensity	- Inappropriate detection wavelength.- Sample degradation.- Low sample concentration.	- Ensure the UV detector is set to an optimal wavelength for amoxicillin (e.g., 230 nm).- Prepare fresh samples, as amoxicillin can degrade in solution.- Concentrate the sample or increase the injection volume.
High Backpressure	- Blockage in the HPLC system or column.- Particulate matter from the sample.	- Filter all samples and mobile phases before use.- Use a guard column to protect the analytical column.- Reverse flush the column (if permitted by the manufacturer's instructions). If the pressure remains high, the column may be clogged and require replacement.

Data Presentation

Table 1: Recommended HPLC Columns for Amoxicillin Analysis

Column Type	Stationary Phase	Key Features
Reversed-Phase C18	Octadecylsilane bonded to silica	General purpose, widely available, USP L1 classification.
Reversed-Phase C8	Octylsilane bonded to silica	Less hydrophobic than C18, may offer different selectivity.
Agilent ZORBAX SB-Aq	C18 with special end-capping	Designed for use with highly aqueous mobile phases, suitable for polar analytes like amoxicillin.
Cogent Bidentate C18™	Bidentate C18 bonded to silica	Offers improved peak shape and reproducibility by shielding residual silanols.

Table 2: Typical Experimental Conditions for Amoxicillin and Amoxicillin D4 Separation

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile and 50 mM Potassium Dihydrogen Phosphate buffer (pH 5.0)
Gradient	Isocratic or gradient depending on the complexity of the sample matrix
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	230 nm
MS Detection (for D4)	ESI+, monitoring m/z 366.1 for Amoxicillin and 370.1 for Amoxicillin D4

Experimental Protocols

Protocol 1: Standard HPLC-UV Method for Amoxicillin Quantification

• Column: Cogent Bidentate C18™, 4.6 x 250 mm, 4µm.

• Mobile Phase Preparation:

  • Diluent: Dissolve 6.8 g of monobasic potassium phosphate in 1 L of water and adjust the pH to 5.0 with potassium hydroxide.

  • Mobile Phase: Mix acetonitrile and the prepared diluent in a 3:97 (v/v) ratio.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/minute.

  • Injection Volume: 10 µL.

  • Detection: UV at 230 nm.

• Sample Preparation:

  • Dissolve the amoxicillin standard or sample in the diluent to achieve the desired concentration (e.g., 0.012 mg/mL).

  • Filter the sample through a 0.45 µm filter before injection.

Protocol 2: UPLC-MS/MS Method for Amoxicillin and Amoxicillin D4 Quantification

• Column: A suitable reversed-phase UPLC column (e.g., C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start with 5% B, increase to 95% B over 5 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • MRM Transitions:

    • Amoxicillin: Monitor the transition from m/z 366.1 to a suitable product ion.

    • Amoxicillin D4: Monitor the transition from m/z 370.1 to a suitable product ion.

• Sample Preparation:

  • Spike a known concentration of Amoxicillin D4 internal standard into all samples and calibration standards.

  • Perform a protein precipitation or solid-phase extraction if working with biological matrices.

  • Dilute the final extract with the initial mobile phase conditions.

Visualizations

Caption: A typical experimental workflow for HPLC analysis.

Caption: A logical flow for troubleshooting common HPLC issues.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. amoxicilin determination by Hplc .prepared by :Razhan Salah othman | PDF [slideshare.net]
• 3. Amoxicillin, USP Method with HPLC - AppNote [mtc-usa.com]
• 4. USP Method for the Analysis of Amoxicillin using the Legacy L1 Column | SIELC Technologies [sielc.com]
• 5. scholarship.claremont.edu [scholarship.claremont.edu]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Amoxicillin-d4 Versus Ampicillin as Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of amoxicillin, the choice of an appropriate internal standard (IS) is a critical determinant of assay accuracy and reliability. This guide provides an objective comparison of two commonly used internal standards, the deuterated Amoxicillin-d4 and the structurally similar ampicillin, supported by experimental data to inform the selection of the most suitable IS for your bioanalytical needs.

The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for variations and ensuring data integrity. While structurally analogous compounds like ampicillin have been traditionally used, the advent of stable isotope-labeled standards, such as Amoxicillin-d4, has set a new benchmark in bioanalytical assays.

Performance Under the Microscope: A Quantitative Comparison

The superiority of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte, which allows it to more effectively compensate for matrix effects and variability in sample processing. The following table summarizes key performance parameters for Amoxicillin-d4 and ampicillin as internal standards for amoxicillin quantification, based on data from published studies.

Performance Parameter	Amoxicillin-d4	Ampicillin
Linearity Range	153.6 - 18034.1 ng/mL[1]	0.17 - 17.0 µg/mL (170 - 17000 ng/mL)[2][3]
Correlation Coefficient (r)	≥ 0.99[1]	≥ 0.99[2]
Intra-day Precision (%CV)	< 3.55%	1.3 - 8.8%
Inter-day Precision (%CV)	< 3.07%	1.8 - 6.2%
Intra-day Accuracy (%RE)	Within ±15%	94.1 - 108.5%
Inter-day Accuracy (%RE)	Within ±15%	95.1 - 105.9%
Recovery	Not explicitly reported	Amoxicillin: 66.3%, Ampicillin (IS): 71.6%
Matrix Effect	Not explicitly reported	Not explicitly reported

Note: The data presented is compiled from different studies and may not be directly comparable due to variations in experimental conditions.

The Gold Standard: Why Deuterated Analogs Excel

Stable isotope-labeled internal standards like Amoxicillin-d4 are widely considered the gold standard in quantitative bioanalysis for several key reasons:

• Co-elution: Deuterated standards have nearly identical chromatographic retention times to the analyte, ensuring they are subjected to the same matrix effects at the same time.

• Similar Extraction Recovery: The physical and chemical similarities between the analyte and its deuterated counterpart lead to more consistent and comparable recovery during sample preparation.

• Compensation for Matrix Effects: Matrix effects, the suppression or enhancement of ionization by co-eluting compounds from the biological matrix, are a major source of error in LC-MS/MS analysis. Because a deuterated IS is affected by the matrix in the same way as the analyte, it provides more accurate correction and, consequently, more reliable data.

While non-deuterated, structurally similar internal standards like ampicillin can be a cost-effective alternative, they may not always perfectly mimic the ionization and extraction behavior of amoxicillin, potentially leading to less accurate quantification, especially in complex biological matrices.

Experimental Workflows and Methodologies

The following sections detail typical experimental protocols for the quantification of amoxicillin in biological samples using either Amoxicillin-d4 or ampicillin as an internal standard.

General Bioanalytical Workflow

The diagram below illustrates a standard workflow for a bioanalytical method utilizing an internal standard.

A typical bioanalytical workflow using an internal standard.

Experimental Protocol Using Amoxicillin-d4 as Internal Standard

This protocol is based on a validated LC-MS/MS method for the simultaneous quantification of amoxicillin and clavulanic acid in human plasma.

1. Sample Preparation:

• To a 100 µL aliquot of human plasma, add the internal standard solution (Amoxicillin-d4).

• Perform solid-phase extraction (SPE) to isolate the analytes and the internal standard.

• Elute the compounds from the SPE cartridge.

• Evaporate the eluate to dryness and reconstitute the residue in the mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Column: A C18 column is typically used.

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is commonly employed.

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Amoxicillin transition: m/z 364.00 → 223.00

  • Amoxicillin-d4 transition: m/z 368.00 → 227.00

Experimental Protocol Using Ampicillin as Internal Standard

This protocol is based on a validated LC-MS method for the determination of amoxicillin in human plasma.

1. Sample Preparation:

• To a 500 µL aliquot of human plasma, add the internal standard solution (ampicillin).

• Perform solid-phase extraction (SPE) using an appropriate cartridge (e.g., HLB Oasis).

• Wash the cartridge to remove interferences.

• Elute amoxicillin and ampicillin from the cartridge.

• Evaporate the eluate and reconstitute the residue.

2. LC-MS/MS Analysis:

• Chromatographic Column: A C18 column (e.g., Hypersil Gold) is suitable.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate) is used.

• Mass Spectrometry: Detection is carried out using a mass spectrometer with a turbo-ion spray source in the positive ion mode.

Conclusion and Recommendations

The choice between Amoxicillin-d4 and ampicillin as an internal standard should be guided by the specific requirements of the bioanalytical assay. The experimental data strongly suggests that Amoxicillin-d4, as a stable isotope-labeled internal standard, offers superior performance in terms of precision and accuracy, primarily due to its ability to more effectively compensate for matrix effects and procedural variability. For assays requiring the highest level of confidence and robustness, particularly in complex biological matrices and for regulatory submissions, Amoxicillin-d4 is the recommended choice.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Linearity and Range Determination for Amoxicillin Calibration Curves Using Amoxicillin-D4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for establishing linearity and determining the analytical range for amoxicillin quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Amoxicillin-D4 as an internal standard. The selection of an appropriate internal standard and the validation of the calibration curve are critical for accurate bioanalysis in research and drug development. This document presents supporting experimental data from various studies to aid in methodological decisions.

Introduction to Amoxicillin Quantification and the Role of Internal Standards

Amoxicillin is a widely used β-lactam antibiotic. Accurate quantification in biological matrices is essential for pharmacokinetic, bioequivalence, and toxicokinetic studies. LC-MS/MS is a powerful analytical technique for this purpose due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard, such as Amoxicillin-D4, is considered the gold standard. Amoxicillin-D4 shares near-identical physicochemical properties with amoxicillin, ensuring it behaves similarly during sample preparation and ionization, thus effectively compensating for matrix effects and variations in instrument response.[1][2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. The following sections outline typical experimental protocols for amoxicillin quantification using Amoxicillin-D4 as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

A common and effective method for extracting amoxicillin and its internal standard from plasma is Solid Phase Extraction.

• Plasma Sample Pre-treatment : To a 100 µL aliquot of human plasma, add a working solution of Amoxicillin-D4.

• Protein Precipitation : Precipitate proteins by adding an organic solvent such as acetonitrile.

• SPE Cartridge Conditioning : Condition a solid phase extraction cartridge (e.g., Phenomenex Strata-X) with methanol followed by deionized water.

• Sample Loading : Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing : Wash the cartridge to remove interfering substances.

• Elution : Elute amoxicillin and Amoxicillin-D4 from the cartridge using an appropriate elution solvent.

• Evaporation and Reconstitution : Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The separation and detection of amoxicillin and Amoxicillin-D4 are achieved using a UPLC system coupled with a tandem mass spectrometer.

• Chromatographic Column : A reversed-phase column, such as a UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm), is typically used for separation.[2]

• Mobile Phase : An isocratic mobile phase consisting of acetonitrile and 2.0 mM ammonium formate in water (85:15, v/v) can be employed.[2]

• Flow Rate : A flow rate of 0.400 mL/min is often used.

• Mass Spectrometry : Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source operating in the negative ionization mode.

• MRM Transitions : The multiple reaction monitoring (MRM) transitions are typically set to m/z 364.0 → 223.0 for amoxicillin and m/z 368.0 → 227.0 for Amoxicillin-D4.

Linearity and Range Determination: A Comparative Analysis

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

The following table summarizes the linearity and range data for amoxicillin calibration curves from different studies, highlighting the performance with Amoxicillin-D4 and other internal standards.

Internal Standard	Analyte	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)	ULOQ (ng/mL)	Reference
Amoxicillin-D4	Amoxicillin	Human Plasma	10.0 - 10000	≥ 0.9997	10.0	10000
Amoxicillin-D4	Amoxicillin	Human Plasma	50.43 - 31500.68	Not Specified	50.43	31500.68
Amoxicillin-D4	Amoxicillin	Minipig Plasma & Milk	10 - 10000	Not Specified	10	10000
Gemifloxacin	Amoxicillin	Human Plasma	100 - 15000	Not Specified	100	15000
4-hydroxytolbutamide	Amoxicillin	Human Plasma	10 - 15000	≥ 0.9945	10	15000
Ampicillin	Amoxicillin	Human Plasma	170 - 17000	Not Specified	170	17000
Cefadroxil	Amoxicillin	Human Plasma	1000 - 50000	≥ 0.999	1000	50000

Discussion of Comparative Data:

The data clearly demonstrates that methods employing Amoxicillin-D4 as an internal standard achieve excellent linearity (r² ≥ 0.9997) and a wide dynamic range, with LLOQs as low as 10 ng/mL. This high sensitivity is crucial for pharmacokinetic studies where low concentrations of the drug need to be accurately measured.

In comparison, methods using other internal standards such as gemifloxacin, 4-hydroxytolbutamide, ampicillin, and cefadroxil also demonstrate acceptable linearity. However, the use of a stable isotope-labeled internal standard like Amoxicillin-D4 is generally preferred to minimize variability arising from ion suppression or enhancement in the mass spectrometer, a common issue with structurally different internal standards.

Visualizing the Workflow and Logical Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow for generating a calibration curve and the logical relationship for determining linearity and range.

Caption: Workflow for generating an amoxicillin calibration curve.

Caption: Logic for determining linearity and analytical range.

Conclusion

The use of Amoxicillin-D4 as an internal standard in LC-MS/MS methods for amoxicillin quantification consistently yields excellent linearity and a wide, sensitive analytical range. While other internal standards can provide acceptable results, the stable isotope-labeled standard is superior for mitigating matrix effects and ensuring the highest data quality. The provided experimental protocols and comparative data serve as a valuable resource for researchers and scientists in the development and validation of robust bioanalytical methods for amoxicillin.

References

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. zenodo.org [zenodo.org]

A Comparative Guide to the Determination of Amoxicillin's Limit of Detection (LOD) and Limit of Quantification (LOQ)

This guide provides a comprehensive comparison of various analytical methods for determining the Limit of Detection (LOD) and Limit of Quantification (LOQ) of amoxicillin. It is designed for researchers, scientists, and drug development professionals to facilitate the selection of the most appropriate analytical technique for their specific needs. The guide details experimental protocols and presents a comparative analysis of performance data from High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry.

Comparative Performance of Analytical Methods

The selection of an analytical method for the quantification of amoxicillin is contingent upon the required sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the LOD and LOQ values for amoxicillin as determined by various analytical techniques, providing a clear comparison of their performance.

Analytical Method	Sample Matrix	LOD	LOQ	Reference
HPLC-UV	Human Plasma	-	0.635 µg/mL	[1]
Drugs and Wastewater	16 µg/L	54 µg/L	[1]
Bulk Drug and Formulations	0.4139 µg/mL	1.2545 µg/mL
Capsules	7.58 µg/mL	22.9 µg/mL
LC-MS/MS	Human Plasma	-	100 ng/mL	[2]
Human Plasma	-	10 ng/mL	[3]
Human Plasma	-	0.177 µg/mL	[4]
Chicken Tissue	0.10–2.20 µg/kg	0.30–8.50 µg/kg
Bovine Liver and Fat	5 µg/kg	25 µg/kg
Spectrophotometry	Drug Samples	-	-
Pure Drug and Tablets	0.9 µg/mL	2.73 µg/mL
Pharmaceutical Formulations	0.39 µg/mL (rFIA)	1.31 µg/mL (rFIA)
Pharmaceutical Preparations	0.04 mg/dL	0.12 mg/dL

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established and validated methods from the scientific literature.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is widely used for the routine analysis of amoxicillin in pharmaceutical formulations due to its robustness and cost-effectiveness.

a. Sample Preparation (for Pharmaceutical Formulations):

• Accurately weigh and powder a sufficient number of amoxicillin capsules.

• Transfer a portion of the powder equivalent to a specified amount of amoxicillin into a volumetric flask.

• Dissolve the powder in a suitable diluent (e.g., a mixture of the mobile phase or water).

• Sonicate the solution for a specified time to ensure complete dissolution.

• Dilute the solution to the final volume with the diluent.

• Filter the solution through a 0.45 µm membrane filter before injection.

b. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., methanol or acetonitrile) in a specified ratio. The mobile phase is typically degassed before use.

• Flow Rate: A constant flow rate, typically around 1.0 mL/min.

• Detection Wavelength: UV detection at the maximum absorbance wavelength of amoxicillin, which is around 230 nm or 272 nm depending on the mobile phase.

• Injection Volume: A fixed volume, typically 20 µL.

• Column Temperature: Maintained at a constant temperature, for example, 28°C or 40°C.

c. Determination of LOD and LOQ: LOD and LOQ are determined based on the standard deviation of the response and the slope of the calibration curve. The formulas are:

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the mean of the slopes of the calibration curves.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for bioanalytical applications where low concentrations of amoxicillin need to be quantified in complex matrices like plasma or tissue.

a. Sample Preparation (for Biological Matrices):

• Protein Precipitation: To a known volume of plasma, add a precipitating agent like acetonitrile or methanol. Vortex the mixture to precipitate proteins.

• Centrifugation: Centrifuge the mixture at high speed to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the clear supernatant to a new tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable solvent, often the mobile phase.

• Solid Phase Extraction (SPE): For cleaner samples and lower detection limits, SPE can be employed. This involves loading the sample onto an SPE cartridge, washing away interferences, and eluting the analyte of interest.

b. LC-MS/MS Conditions:

• Chromatographic Separation: Achieved on a C18 or a specialized column with a gradient elution using a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

• Mass Spectrometry: A triple quadrupole mass spectrometer is typically used.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is common for amoxicillin.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for amoxicillin and an internal standard are monitored for quantification. For amoxicillin, a common transition is m/z 366.4 → 208.0.

c. Determination of LLOQ (Lower Limit of Quantification): The LLOQ is the lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy (typically within 20%).

UV-Visible Spectrophotometry

This is a simpler and more accessible method, suitable for the quantification of amoxicillin in pure form or in simple pharmaceutical formulations.

a. Sample Preparation:

• Prepare a stock solution of amoxicillin of a known concentration in a suitable solvent (e.g., distilled water or a buffer solution).

• Prepare a series of standard solutions by diluting the stock solution.

b. Methodologies:

• Direct Spectrophotometry: Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) of amoxicillin.

• Derivative Spectrophotometry: This can be used to resolve overlapping spectra in mixtures. First or second-order derivative spectra are recorded, and the peak amplitudes are measured.

• Colorimetric Methods: Amoxicillin can be reacted with a chromogenic reagent to form a colored complex, which is then measured at its λmax. For example, a reaction with ninhydrin in the presence of sodium bicarbonate produces a colored product that can be measured at 420 nm.

c. Determination of LOD and LOQ: Similar to HPLC-UV, the LOD and LOQ are calculated from the calibration curve using the standard deviation of the blank or the y-intercept and the slope.

Visualizations

The following diagrams illustrate the typical experimental workflows for the determination of amoxicillin's LOD and LOQ using the described analytical techniques.

Caption: Workflow for LOD/LOQ Determination of Amoxicillin by HPLC-UV.

Caption: Workflow for LLOQ Determination of Amoxicillin by LC-MS/MS.

Caption: Workflow for LOD/LOQ Determination of Amoxicillin by Spectrophotometry.

References

• 1. academic.oup.com [academic.oup.com]
• 2. wseas.com [wseas.com]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]

Inter-laboratory comparison of amoxicillin analysis methods.

An Inter-laboratory Perspective on Amoxicillin Analysis: A Comparative Guide

Guide to Analytical Methods for Amoxicillin Quantification

This guide offers a detailed comparison of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Microbiological Assays for the quantitative analysis of amoxicillin. It is designed for researchers, scientists, and professionals in drug development, providing objective performance data and supporting experimental methodologies.

Executive Summary

The accurate quantification of amoxicillin is paramount for ensuring the quality of pharmaceutical products and for advancing clinical research. This document provides a comparative overview of three principal analytical techniques: HPLC, LC-MS/MS, and the microbiological assay. HPLC is presented as a robust and cost-effective method for routine quality control. LC-MS/MS is highlighted for its superior sensitivity and selectivity, making it ideal for complex bioanalysis. The microbiological assay is included for its unique ability to measure the biological activity of amoxicillin. This guide synthesizes data from multiple studies to aid laboratories in selecting the most suitable method for their specific requirements.

Comparative Performance Data

The following table summarizes the key performance metrics for each analytical method, offering a clear comparison of their capabilities.

Table 1: Comparison of Quantitative Parameters for Amoxicillin Analysis Methods

Parameter	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Microbiological Assay
Linearity Range	20-100 µg/mL[1][2]	10 ng/mL - 10 µg/mL[3][4]	Dependent on microbial species and assay conditions
Accuracy (% Recovery)	99.26-99.53%[1]	95.1-105.9% (inter-day)	Data not consistently reported across studies
Precision (%RSD)	< 2% (intra- and inter-day)	1.8-6.2% (inter-day)	Intra-assay CV: 4.6-11.0%, Inter-assay CV: 1.0-10.3%
Limit of Detection (LOD)	0.4139 µg/mL	0.05 µg/mL	Data not consistently reported across studies
Limit of Quantification (LOQ)	1.2545 µg/mL	10 ng/mL	~0.15 µg/mL (example with vancomycin)

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below.

High-Performance Liquid Chromatography (HPLC)

A widely used method for the routine analysis of amoxicillin in bulk and pharmaceutical dosage forms.

• Sample Preparation:

  • A sample equivalent to 100 mg of amoxicillin is accurately weighed and transferred to a 100 mL volumetric flask.

  • Approximately 70 mL of the mobile phase is added, and the solution is sonicated for 20 minutes to ensure complete dissolution.

  • The flask is brought to volume with the mobile phase to achieve a stock solution concentration of 1000 µg/mL.

  • The resulting solution is filtered through a 0.45 µm membrane filter.

  • Working standards are prepared by diluting the stock solution to concentrations within the linear range (e.g., 20-160 µg/mL).

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 250x4.6mm, 5 µm particle size) is typically used.

  • Mobile Phase: A common mobile phase consists of a mixture of potassium dihydrogen phosphate buffer and methanol (e.g., 95:5 v/v), with the pH adjusted to around 5.0.

  • Flow Rate: A standard flow rate is 1.0 mL/min.

  • Detection: UV detection is performed at 230 nm or 283 nm.

  • Injection Volume: A 20 µL injection volume is typical.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is preferred for its high sensitivity and selectivity, especially for samples in complex biological matrices.

• Sample Preparation (Solid-Phase Extraction for Plasma):

  • An internal standard, such as ampicillin, is added to a 0.5 mL plasma sample.

  • A solid-phase extraction (SPE) cartridge (e.g., HLB Oasis) is conditioned with methanol and then water.

  • The plasma sample is loaded onto the conditioned SPE cartridge.

  • The cartridge is washed to remove interfering substances.

  • Amoxicillin and the internal standard are eluted from the cartridge using the mobile phase.

• Chromatographic and Mass Spectrometric Conditions:

  • Column: A C18 column, such as a Hypersil Gold (4.6 x 50 mm, 3 µm), is suitable.

  • Mobile Phase: An isocratic or gradient mobile phase of 10mM ammonium formate buffer (pH 5.0) and acetonitrile (e.g., 10:90 v/v) is used.

  • Flow Rate: A flow rate of 0.4 mL/min is often employed.

  • Mass Spectrometry: Detection is achieved using electrospray ionization in the positive ion mode (ESI+).

  • Transitions: Specific mass-to-charge ratio (m/z) transitions are monitored for amoxicillin (e.g., 366.1 → 349.2) and the internal standard.

Microbiological Assay

This assay determines the potency of amoxicillin by measuring its inhibitory effect on the growth of a susceptible microorganism.

• Preparation of Media and Test Organism:

  • A suitable antibiotic medium, such as Antibiotic Medium 2, is prepared and sterilized.

  • A standardized inoculum of a susceptible test organism, for instance, Micrococcus luteus ATCC 9341, is prepared.

  • The molten agar medium is inoculated with the test organism and poured into petri dishes to form a uniform layer.

• Assay Procedure:

  • Stock solutions of the amoxicillin standard and the test sample are prepared in an appropriate buffer (e.g., 0.1 M phosphate buffer, pH 6.0).

  • A series of dilutions of the standard solution are made to construct a standard curve. The test sample is diluted to fall within the concentration range of the standard curve.

  • Sterile cylinders are placed on the surface of the solidified agar.

  • The cylinders are filled with the standard and sample solutions.

  • The plates are incubated at a suitable temperature (e.g., 32-37°C) for 16-20 hours.

  • The diameter of the zone of inhibition is measured for each cylinder.

  • A calibration curve is constructed by plotting the zone diameter against the logarithm of the standard concentrations.

  • The concentration of the sample is determined by interpolating its zone of inhibition on the calibration curve.

Visualizations

The following diagrams illustrate the general workflow for amoxicillin analysis and its mechanism of action.

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. Development and Validation of a Simple HPLC-UV Method for Determination of Amoxicillin trihydrate in Bulk Drug and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. Sensitive and rapid method for the quantitation of amoxicillin in minipig plasma and milk by LC-MS/MS: A contribution from the IMI ConcePTION project - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods: A Comparative Guide to Using Amoxicillin D4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of amoxicillin in biological matrices is paramount for pharmacokinetic, bioequivalence, and toxicokinetic studies. The choice of an appropriate internal standard (IS) is critical for the development of robust and reliable bioanalytical methods. This guide provides a comprehensive comparison of analytical methods for amoxicillin, with a focus on the cross-validation of methods using Amoxicillin D4 as an internal standard. Experimental data and detailed protocols are presented to support the superior performance of Amoxicillin D4 in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Performance Comparison of Internal Standards

Amoxicillin D4, a deuterated analog of amoxicillin, is an ideal internal standard as it shares similar physicochemical properties with the analyte, including extraction recovery, and chromatographic retention time, while having a different mass-to-charge ratio (m/z) for distinct detection by mass spectrometry.[1][2] This minimizes the variability introduced during sample preparation and analysis. Other compounds, such as ampicillin and gemifloxacin, have also been utilized as internal standards for amoxicillin quantification.[3][4] However, structural analogs that are not isotopically labeled may exhibit different extraction efficiencies and matrix effects, potentially compromising the accuracy and precision of the method.

The following table summarizes the performance characteristics of analytical methods for amoxicillin using different internal standards. The data is compiled from various validated LC-MS/MS methods.

Parameter	Method using Amoxicillin D4	Method using Ampicillin	Method using Gemifloxacin	Method using 4-hydroxytolbutamide
Linearity Range (ng/mL)	50.43–31500.68[3]	Not explicitly stated for a direct comparison	100–15000	10–15000
Correlation Coefficient (r)	> 0.99	Not explicitly stated	Not explicitly stated	≥ 0.9945
Lower Limit of Quantitation (LLOQ) (ng/mL)	10	Not explicitly stated	100	10
Intra-day Precision (%CV)	< 3.55	Not explicitly stated	< 3.53	≤ 7.08
Inter-day Precision (%CV)	< 3.07	Not explicitly stated	< 5.63	≤ 7.08
Accuracy (%RE)	Not explicitly stated	Not explicitly stated	Not explicitly stated	-1.26 to 10.9
Recovery (%)	Not explicitly stated	Not explicitly stated	Not explicitly stated	Not explicitly stated
Matrix Effect (%CV)	< 10	Not explicitly stated	Not explicitly stated	Not explicitly stated

Experimental Protocols

LC-MS/MS Method using Amoxicillin D4 as Internal Standard

This protocol is a representative example for the quantification of amoxicillin in human plasma.

a. Sample Preparation: Solid Phase Extraction (SPE)

• To 500 µL of human plasma, add 50 µL of Amoxicillin D4 internal standard solution (concentration to be optimized).

• Vortex the sample for 30 seconds.

• Load the sample onto a pre-conditioned SPE cartridge (e.g., Oasis HLB).

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

b. Chromatographic Conditions

• LC System: Agilent 1200 series or equivalent

• Column: Kromasil 100-5 C18 (100mm x 4.6 mm, 5µm)

• Mobile Phase: Acetonitrile : 5mM Ammonium Acetate (80:20, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 15 µL

• Column Temperature: 40°C

• Run Time: 2.20 minutes

c. Mass Spectrometric Conditions

• Mass Spectrometer: API 4000 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Multiple Reaction Monitoring (MRM) Transitions:

  • Amoxicillin: 363.9 → 223.10

  • Amoxicillin D4: 368.00 → 227.10

• Collision Energy and other MS parameters: To be optimized for the specific instrument.

Visualizing the Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of an analytical method for amoxicillin using Amoxicillin D4.

Caption: Workflow for analytical method cross-validation.

Conclusion

The use of a stable isotope-labeled internal standard like Amoxicillin D4 is the gold standard for the quantitative analysis of amoxicillin in biological matrices by LC-MS/MS. The presented data demonstrates that methods utilizing Amoxicillin D4 exhibit excellent linearity, sensitivity, accuracy, and precision. While other internal standards can be used, they may introduce variability and require more extensive validation to ensure the absence of differential matrix effects and extraction efficiencies. For robust and reliable bioanalytical data, the use of Amoxicillin D4 is highly recommended. The detailed protocol and workflow provided in this guide serve as a valuable resource for researchers and scientists in the development and cross-validation of analytical methods for amoxicillin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. researchgate.net [researchgate.net]
• 4. wseas.com [wseas.com]

Amoxicillin-d4 vs. C13-Labeled Amoxicillin: A Comparative Guide to Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

In the quantitative analysis of amoxicillin using mass spectrometry, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. Stable isotope-labeled (SIL) internal standards are the gold standard, offering a means to correct for variability during sample preparation, chromatography, and ionization. The two most common types of SIL internal standards for amoxicillin are deuterium-labeled (Amoxicillin-d4) and Carbon-13-labeled (C13-labeled amoxicillin). This guide provides an objective comparison of their performance, supported by experimental data and established analytical principles.

Key Performance Differences: A Theoretical and Practical Comparison

While both Amoxicillin-d4 and C13-labeled amoxicillin serve to mimic the analyte, their subtle structural differences can lead to significant variations in analytical performance. The ideal internal standard should co-elute with the analyte and experience identical matrix effects.

Feature	Amoxicillin-d4 (Deuterium-Labeled)	C13-Labeled Amoxicillin	Rationale & Implications
Chromatographic Co-elution	Often elutes slightly earlier than unlabeled amoxicillin due to the "isotope effect".[1][2] The C-D bond is slightly stronger and less polar than the C-H bond.[3]	Co-elutes perfectly with unlabeled amoxicillin.[4] The physicochemical properties are virtually identical.[5]	Perfect co-elution is critical for accurate matrix effect compensation. If the internal standard and analyte elute at different times, they may experience different degrees of ion suppression or enhancement, leading to inaccurate quantification.
Matrix Effect Compensation	May not fully compensate for matrix effects if chromatographic separation from the analyte occurs.	Provides superior compensation for matrix effects due to identical elution profiles.	In complex biological matrices, co-eluting matrix components can significantly impact ionization efficiency. An internal standard that experiences the exact same matrix effects as the analyte provides more reliable data.
Isotopic Stability	Generally stable, but deuterium atoms can be susceptible to back-exchange with hydrogen atoms under certain pH or temperature conditions, particularly if the label is on an exchangeable site (e.g., -OH, -NH).	Highly stable as the 13C atoms are integrated into the carbon backbone of the molecule and are not prone to exchange.	Isotopic instability can lead to a loss of the label and compromise the accuracy of the quantification.
Cost & Availability	Often more affordable and widely available for a broader range of molecules.	Generally more expensive and may be less readily available due to more complex synthesis.	Budgetary constraints may influence the choice of internal standard, but this should be weighed against the potential for compromised data quality.

Quantitative Data Summary

The following table summarizes typical validation parameters for the quantification of amoxicillin using Amoxicillin-d4 as the internal standard, as reported in various studies.

Table 1: Performance Characteristics of Amoxicillin-d4 as an Internal Standard in LC-MS/MS Methods

Validation Parameter	Matrix	Linearity Range (ng/mL)	Accuracy (% RE)	Precision (% RSD)	Reference
Linearity (r²)	Human Plasma	10 - 15,000	-1.26 to 10.9	≤ 7.08 (Inter-day)
Accuracy & Precision	Human Plasma	50.43 - 31,500.68	Within ±15%	< 3.55 (Inter-batch)
Recovery	Porcine Tissues	10 - 500 µg/kg	Not explicitly stated	< 11.2

These studies demonstrate that validated methods using Amoxicillin-d4 can achieve acceptable levels of accuracy and precision. However, the theoretical advantages of C13-labeled standards in minimizing chromatographic shifts and improving matrix effect compensation suggest that a C13-labeled amoxicillin would likely provide even more robust and accurate results, particularly in complex or variable matrices.

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of Amoxicillin-d4 as an internal standard for the quantification of amoxicillin in biological matrices.

Protocol 1: Quantification of Amoxicillin in Human Plasma using LC-MS/MS

This protocol is a composite based on methodologies described in the literature.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 10 µL of Amoxicillin-d4 internal standard solution (concentration to be optimized, e.g., 2.5 µg/mL).

• Add 200 µL of methanol/formic acid (99.9/0.1, v/v) to precipitate proteins.

• Vortex mix for 15 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Dilute the supernatant 1:4 with water/formic acid (99.9/0.1, v/v) before injection.

2. LC-MS/MS Analysis

• LC System: UltiMate 3000RS system or equivalent.

• Column: Accucore C18 100 × 2.1 mm (2.6 µm) or equivalent.

• Column Temperature: 40°C.

• Mobile Phase A: 2 mM ammonium formate with 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0-1.5 min: 2% B

  • 1.5-5.0 min: Linearly increase to 50% B

  • 5.0-6.0 min: Increase to 100% B

  • 6.0-7.5 min: Hold at 100% B

  • 7.5-9.0 min: Return to 2% B and equilibrate.

• Injection Volume: 5 µL.

• Mass Spectrometer: Q Exactive Focus hybrid quadrupole-Orbitrap or equivalent triple quadrupole instrument.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan or Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Amoxicillin: e.g., m/z 366.1 -> 208.1

  • Amoxicillin-d4: e.g., m/z 370.1 -> 212.1

Visualizations

Experimental Workflow

Caption: Generalized workflow for amoxicillin quantification.

Logical Comparison of Internal Standards

Caption: Key characteristics of each internal standard.

Conclusion and Recommendation

For the routine analysis of amoxicillin, particularly in regulated bioanalysis or when developing reference methods, C13-labeled amoxicillin is the superior choice for an internal standard . Its identical physicochemical properties to the native analyte ensure co-elution, leading to more effective compensation for matrix effects and ultimately more accurate and robust quantitative data.

While Amoxicillin-d4 can be a viable and cost-effective alternative , researchers must be aware of its potential limitations, including chromatographic shifts and the possibility of incomplete matrix effect correction. Thorough method validation is critical when using a deuterated internal standard to ensure that these potential issues do not compromise the accuracy of the results. The choice between the two will ultimately depend on the specific application, the complexity of the sample matrix, the required level of accuracy, and budgetary constraints.

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Enhancing Bioanalytical Specificity and Selectivity: A Comparative Guide to Amoxicillin D4 in Complex Matrices

In the landscape of pharmaceutical analysis, particularly in the quantification of drug molecules in complex biological matrices, achieving high specificity and selectivity is paramount. This guide provides a comprehensive comparison of analytical methodologies for amoxicillin, with a focus on the use of its deuterated stable isotope, Amoxicillin D4, as an internal standard. The inclusion of Amoxicillin D4 in analytical workflows, especially those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), significantly enhances the accuracy and reliability of quantification in challenging matrices such as plasma, milk, and tissue homogenates.

Amoxicillin D4 is a deuterated form of amoxicillin, where four hydrogen atoms have been replaced with deuterium.[1][2] This isotopic labeling results in a molecule that is chemically identical to amoxicillin but has a different molecular weight.[1] This property makes it an ideal internal standard for mass spectrometry-based assays, as it co-elutes with the analyte of interest and experiences similar matrix effects and ionization suppression, allowing for more accurate correction and quantification.[3][4]

Comparative Analysis of Analytical Methods

The use of a stable isotope-labeled internal standard like Amoxicillin D4 is a cornerstone of robust bioanalytical method development. It offers distinct advantages over methods that use other internal standards (e.g., structural analogs like ampicillin or cephalexin) or no internal standard at all.

Table 1: Comparison of Analytical Methods for Amoxicillin Quantification

Parameter	Method with Amoxicillin D4 (LC-MS/MS)	Method with other IS (e.g., Ampicillin) (LC-MS/MS)	Method without IS (HPLC-UV)
Specificity	Very High: Differentiated by mass-to-charge ratio (m/z)	High: Differentiated by chromatography and mass	Moderate: Reliant on chromatographic separation
Selectivity	Excellent: Minimizes interference from matrix components	Good: Potential for co-eluting interferences	Susceptible to matrix interference
Matrix Effect Compensation	Excellent: Co-eluting internal standard mimics analyte behavior	Moderate: Differences in physicochemical properties can lead to varied matrix effects	Poor: No internal correction for matrix-induced signal suppression or enhancement
Precision (%RSD)	Typically < 5%	Typically < 10%	Can be > 15% in complex matrices
Accuracy (%RE)	Typically within ± 5%	Typically within ± 15%	Can be significantly biased
Lower Limit of Quantification (LLOQ)	Low ng/mL range (e.g., 10 ng/mL in plasma and milk)	ng/mL to µg/mL range	µg/mL range

Experimental Protocols

The following protocols are representative of methodologies for the quantification of amoxicillin in complex matrices using Amoxicillin D4 as an internal standard.

1. Sample Preparation: Solid-Phase Extraction (SPE) for Plasma Samples

• Objective: To extract amoxicillin and Amoxicillin D4 from human plasma while removing interfering substances.

• Procedure:

  • To 0.5 mL of plasma, add the Amoxicillin D4 internal standard solution.

  • Pre-condition an Oasis HLB SPE cartridge with methanol followed by water.

  • Load the plasma sample onto the SPE cartridge.

  • Wash the cartridge to remove interfering compounds.

  • Elute the analyte and internal standard with an appropriate solvent (e.g., mobile phase).

  • Inject the eluate into the LC-MS/MS system.

2. Sample Preparation: Protein Precipitation for Plasma and Milk Samples

• Objective: A simpler and faster method for sample clean-up.

• Procedure:

  • To a small volume of plasma or milk (e.g., 50 µL), add a precipitation solution containing Amoxicillin D4 (e.g., methanol with 400 ng/mL Amoxicillin D4).

  • Vortex the mixture to precipitate proteins.

  • Centrifuge the sample to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for injection into the LC-MS/MS system.

3. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 column is commonly used for separation.

  • Mobile Phase: A gradient of an aqueous solution (e.g., 5mM ammonium acetate or 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: Typically in the range of 0.5 - 1.0 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive or negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for selective detection and quantification.

    • Amoxicillin transition: e.g., m/z 366.1 → 349.2

    • Amoxicillin D4 transition: e.g., m/z 370.1 → 114.15

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical advantage of using a deuterated internal standard.

Caption: Experimental workflow for amoxicillin quantification.

Caption: Rationale for using a deuterated internal standard.

References

• 1. scholarship.claremont.edu [scholarship.claremont.edu]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]

Safety & Regulatory Compliance

Safeguarding Health and Environment: A Guide to the Proper Disposal of Amoxicillin D4

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Amoxicillin D4, a deuterated form of the widely used antibiotic amoxicillin, requires careful handling and adherence to specific disposal protocols to mitigate risks and maintain regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of Amoxicillin D4, ensuring the safety of personnel and the preservation of our ecosystems.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Amoxicillin D4 with appropriate safety measures. According to its Safety Data Sheet (SDS), Amoxicillin D4 may cause an allergic skin reaction and allergy or asthma symptoms or breathing difficulties if inhaled[1]. Therefore, personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

• Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory equipment[1].

• Hand Protection: Wear appropriate protective gloves[1].

• Eye Protection: Use safety glasses or goggles.

• Skin and Body Protection: Wear a lab coat or other protective clothing.

In the event of accidental release, spills should be cleaned up immediately. The spilled solid should be swept up and placed into a suitable container for disposal, avoiding dust formation. It is imperative to prevent the product from entering drains.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including Amoxicillin D4, is governed by stringent regulations to protect public health and the environment. In the United States, the primary regulatory bodies are the Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The Resource Conservation and Recovery Act (RCRA) provides the framework for managing hazardous waste from its generation to its final disposal.

A significant recent development is the EPA's finalization of the "Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P-List Rule," often referred to as Subpart P. This rule specifically prohibits the sewering (flushing) of hazardous waste pharmaceuticals by healthcare facilities. While Amoxicillin D4 is not listed as a hazardous waste, it is crucial to consult federal, state, and local regulations to ensure full compliance, as state regulations may be more stringent than federal ones.

Environmental Impact of Improper Disposal

The improper disposal of antibiotics like amoxicillin poses a significant threat to the environment. These compounds can contaminate water supplies and soil, harming wildlife and potentially impacting human health. Studies have shown that a substantial portion of antibiotics consumed globally ends up in rivers, with amoxicillin being one of the most frequently detected contaminants. This contamination can lead to the development of antibiotic-resistant bacteria, a major global health concern. Therefore, following proper disposal procedures is not just a matter of regulatory compliance but also a critical environmental responsibility.

Step-by-Step Disposal Protocol for Amoxicillin D4 in a Laboratory Setting

This protocol outlines the recommended procedure for the disposal of Amoxicillin D4 in a research or drug development environment.

1. Waste Identification and Segregation:

• Characterize the Amoxicillin D4 waste. Determine if it is unused, expired, or contaminated.

• Segregate Amoxicillin D4 waste from other chemical waste streams to ensure proper handling and disposal.

2. Containerization and Labeling:

• Place the Amoxicillin D4 waste in a designated, well-sealed, and properly labeled container.

• The label should clearly identify the contents as "Amoxicillin D4 Waste" and include any other information required by your institution's waste management plan and local regulations.

3. Disposal Options:

• Preferred Method: Licensed Hazardous Waste Vendor: The most responsible and compliant method for disposing of chemical waste from a laboratory is to use a licensed hazardous waste disposal company. These companies are equipped to handle and dispose of pharmaceutical waste in accordance with all federal, state, and local regulations, typically through high-temperature incineration.

• Alternative Method (for non-hazardous determination): If, after consulting your institution's environmental health and safety (EHS) department and relevant regulations, Amoxicillin D4 is determined not to be a hazardous waste, it may be permissible to dispose of it in the trash. However, this should be done with extreme caution and only as a last resort if a hazardous waste vendor is not an option.

  • Deactivation (if applicable and safe): While not explicitly detailed for Amoxicillin D4, some chemical waste can be deactivated in the lab before disposal. This should only be performed if a validated and safe protocol is available and approved by your EHS department.

  • Inertization: Mix the Amoxicillin D4 with an inert and non-recyclable material such as dirt, cat litter, or used coffee grounds to make it less appealing and to prevent accidental ingestion or release.

  • Secure Containment: Place the mixture in a sealed container, such as a plastic bag, before placing it in the municipal solid waste.

4. Documentation:

• Maintain accurate records of the disposal of Amoxicillin D4, including the date, quantity, and method of disposal. This documentation is crucial for regulatory compliance and institutional record-keeping.

Summary of Disposal Options

Disposal Method	Description	Regulatory Compliance	Environmental Impact
Licensed Hazardous Waste Vendor (Incineration)	Collection and disposal by a certified company specializing in chemical and pharmaceutical waste. The waste is typically destroyed via high-temperature incineration.	Highest Level of Compliance. Adheres to EPA, DEA, and state regulations.	Lowest Environmental Impact. Ensures complete destruction of the active pharmaceutical ingredient, preventing environmental contamination.
Inertization and Landfill (Trash)	Mixing the chemical with an unappealing substance and placing it in a sealed container before disposing of it in the municipal solid waste.	Variable. Compliance depends on federal, state, and local regulations. Requires confirmation that the waste is not classified as hazardous.	Moderate to High Environmental Risk. Potential for leaching from landfills and contributing to environmental contamination if not properly contained.
Sewer Disposal (Flushing)	Washing the chemical down the drain.	Non-Compliant for Hazardous Waste. Prohibited by the EPA's Subpart P for hazardous pharmaceutical waste in healthcare facilities. Generally discouraged for all pharmaceuticals.	High Environmental Impact. Directly introduces the active compound into the water system, contributing to water pollution and the development of antibiotic resistance.

Disposal Workflow Diagram

Caption: Workflow for the proper disposal of Amoxicillin D4 in a laboratory setting.

References

• 1. esschemco.com [esschemco.com]

Personal protective equipment for handling Amoxicillin D4

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for handling Amoxicillin D4, a deuterated form of the antibiotic Amoxicillin. Adherence to these procedures is critical to minimize exposure risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Amoxicillin D4 may cause allergic skin reactions and respiratory sensitization if inhaled.[1][2][3][4] Therefore, appropriate personal protective equipment is mandatory to prevent exposure. The selection of PPE should be based on a thorough risk assessment of the specific laboratory procedures being performed.

PPE Category	Required Equipment	Specifications and Use
Hand Protection	Nitrile or neoprene gloves	Inspect gloves for integrity before use. Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with laboratory practices.[1]
Eye Protection	Safety glasses with side shields or goggles	Wear whenever handling Amoxicillin D4 in solid form or in solution to protect against splashes or airborne particles.
Body Protection	Laboratory coat or disposable gown	A disposable gown is preferred. It should be made of a low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.
Respiratory Protection	NIOSH/MSHA approved respirator	Required when handling the solid compound, especially if there is a potential for dust generation. A fit-tested N95 or N100 mask is recommended. In cases of inadequate ventilation or potential for uncontrolled release, a positive pressure air-supplied respirator should be used.

Operational Plan and Handling Procedures

Safe handling practices are crucial to minimize the risk of exposure to Amoxicillin D4.

Engineering Controls:

• Ventilation: Always handle Amoxicillin D4 in a well-ventilated area. General and local exhaust ventilation is recommended to keep exposure to airborne particles to a minimum. For procedures that may generate dust, a chemical fume hood should be used.

• Dust Control: Minimize the generation and accumulation of dust.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that the work area is clean and uncluttered. All necessary PPE should be readily available and inspected for any damage.

• Donning PPE: Put on a lab coat or gown, followed by safety glasses or goggles. Next, put on the appropriate respirator. Finally, wear two pairs of powder-free nitrile or neoprene gloves, with one pair tucked under the cuff of the gown and the second pair over the cuff.

• Weighing and Transfer: When weighing the solid compound, do so in a chemical fume hood or a ventilated balance enclosure to control dust. Use appropriate tools (e.g., spatulas) to handle the powder and avoid creating airborne dust.

• Solution Preparation: When preparing solutions, add the solid Amoxicillin D4 to the solvent slowly to avoid splashing.

• Post-Handling: After handling, decontaminate the work surface.

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. The outer pair of gloves should be removed first, followed by the gown, inner gloves, and then the respirator and eye protection.

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of Amoxicillin D4 and contaminated materials is essential to prevent environmental contamination and potential harm to others.

Waste Segregation:

• Contaminated PPE: All disposable PPE, such as gloves, gowns, and masks, that has come into contact with Amoxicillin D4 should be considered chemical waste.

• Unused Product: Unused or expired Amoxicillin D4 must be disposed of as chemical waste.

• Contaminated Labware: Disposable labware (e.g., pipette tips, weighing boats) should be disposed of as chemical waste. Reusable glassware should be decontaminated according to standard laboratory procedures.

Disposal Protocol:

• Collection: Place all contaminated solid waste, including unused product and PPE, into a designated, clearly labeled, and sealed waste container.

• Inactivation (if applicable): For liquid waste containing Amoxicillin D4, consult your institution's environmental health and safety (EHS) office for specific guidance on chemical inactivation before disposal.

• Labeling: Ensure the waste container is labeled with the contents (Amoxicillin D4 waste) and the appropriate hazard symbols.

• Storage: Store the waste container in a designated and secure area until it can be collected by the institution's hazardous waste disposal service.

• Regulatory Compliance: All disposal must be in accordance with federal, state, and local regulations. Do not dispose of Amoxicillin D4 down the drain or in the regular trash.

Below is a diagram illustrating the decision-making process for selecting the appropriate personal protective equipment when handling Amoxicillin D4.

Caption: PPE selection workflow for handling Amoxicillin D4.

References

• 1. sigmaaldrich.cn [sigmaaldrich.cn]
• 2. chemdmart.com [chemdmart.com]
• 3. esschemco.com [esschemco.com]
• 4. fishersci.com [fishersci.com]